Technical Documentation Center

3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one
  • CAS: 1217862-43-5

Core Science & Biosynthesis

Foundational

The Versatility of Enaminones: A Technical Guide to Their Discovery as Potential Therapeutic Inhibitors

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Abstract Enaminones, characterized by their unique α,β-unsaturated amino ketone scaffold, have emerged as excepti...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

Enaminones, characterized by their unique α,β-unsaturated amino ketone scaffold, have emerged as exceptionally versatile building blocks in the landscape of medicinal chemistry and drug discovery. Their inherent electronic properties, arising from the conjugation of an amine's lone pair with a carbonyl group, render them highly reactive and amenable to a wide array of chemical transformations. This reactivity has been strategically harnessed to synthesize a diverse library of heterocyclic compounds exhibiting a broad spectrum of biological activities. This in-depth technical guide provides a comprehensive overview of the discovery of enaminone derivatives as potential therapeutic inhibitors. We will explore the fundamental principles guiding their design, detail robust synthetic methodologies, and present a critical analysis of their inhibitory potential against various biological targets implicated in cancer, microbial infections, and neurological disorders. The causality behind experimental choices, self-validating protocols, and authoritative grounding form the three pillars of this guide, ensuring both scientific integrity and practical applicability for researchers in the field.

The Enaminone Scaffold: A Privileged Substructure in Medicinal Chemistry

Enaminones are not merely synthetic curiosities; their prevalence in bioactive molecules underscores their significance as a "privileged scaffold." The push-pull electronic nature of the enaminone moiety, where the amine group acts as an electron donor and the carbonyl group as an electron acceptor, imparts a unique combination of stability and reactivity. This electronic delocalization is crucial for their interaction with biological macromolecules, often facilitating hydrogen bonding, electrostatic interactions, and even covalent bond formation with target proteins.

The true power of enaminones lies in their role as versatile precursors for the synthesis of a vast array of heterocyclic systems.[1][2][3] These include, but are not limited to, pyrazoles, pyridines, isoxazoles, and more complex fused ring systems like quinolines and benzodiazepines.[1][2][3] Many of these resulting heterocyclic derivatives are themselves well-established pharmacophores found in numerous approved drugs, highlighting the strategic importance of enaminones in drug discovery pipelines.[1][2][3]

Strategic Synthesis of Enaminone Derivatives: A Chemist's Toolkit

The accessibility and modularity of enaminone synthesis are key drivers of their widespread use. Several reliable methods exist for their preparation, with the choice of method often dictated by the desired substitution pattern and the nature of the starting materials.

Condensation of β-Dicarbonyl Compounds with Amines

One of the most direct and widely employed methods for synthesizing enaminones is the condensation reaction between a 1,3-dicarbonyl compound (such as a β-ketoester or a β-diketone) and a primary or secondary amine.[4] This reaction is typically catalyzed by an acid and often involves the azeotropic removal of water to drive the equilibrium towards the enaminone product.[5]

Experimental Protocol: Synthesis of a Phenylamino-enaminone Derivative

  • Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve the β-diketone (1.0 equivalent) in toluene.

  • Addition of Amine: Add the primary aromatic amine (1.1 equivalents) to the solution.

  • Catalyst: Add a catalytic amount of p-toluenesulfonic acid (0.05 equivalents).

  • Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete when the theoretical amount of water has been collected in the Dean-Stark trap.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

The rationale behind using a Dean-Stark trap is to sequester the water byproduct, thus preventing the reverse reaction (hydrolysis of the enaminone) and ensuring a high yield of the desired product. The choice of an aromatic amine in this example is illustrative of how diverse functionalities can be readily incorporated into the enaminone structure, providing a handle for further derivatization or for modulating biological activity.

Other Synthetic Approaches

While the condensation of β-dicarbonyls is a workhorse method, other elegant strategies have been developed. These include the reaction of secondary amines with 1,2,3-triazines, which proceeds via nucleophilic addition and subsequent loss of nitrogen gas, and the reaction of amines with bench-stable sodium 3-oxo-enolates.[4] The choice of a specific synthetic route is a critical decision in the drug discovery process, often balancing factors such as atom economy, step efficiency, and the commercial availability of starting materials.

Enaminone Derivatives as Anticancer Agents: Targeting Key Oncogenic Pathways

The fight against cancer remains a primary focus of modern drug discovery, and enaminone derivatives have emerged as a promising class of anticancer agents.[6][7] Their therapeutic potential stems from their ability to inhibit various targets crucial for tumor growth, proliferation, and survival.

Inhibition of Kinases and Angiogenesis

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the process of new blood vessel formation that is essential for tumor growth and metastasis. The inhibition of VEGFR-2 is a clinically validated strategy for cancer therapy. Recently, a novel series of enaminone-linked benzofuran derivatives were designed and synthesized as dual inhibitors of VEGFR-2 and carbonic anhydrase IX (hCA IX), an enzyme overexpressed in hypoxic tumors.[8]

One of the lead compounds from this series, compound 4a , demonstrated potent inhibition of VEGFR-2 with an IC50 value of 0.058 µM and also inhibited hCA IX with a KI of 35.0 nM.[8] This dual-targeting approach is particularly advantageous as it attacks the tumor on two fronts: by cutting off its blood supply and by disrupting its adaptation to the hypoxic microenvironment.

VEGFR2_Inhibition cluster_0 Tumor Cell Tumor_Growth Tumor Growth & Metastasis Angiogenesis Angiogenesis Angiogenesis->Tumor_Growth VEGFR2 VEGFR-2 VEGFR2->Angiogenesis Promotes Enaminone_Derivative Enaminone-linked Benzofuran (e.g., 4a) Enaminone_Derivative->VEGFR2 Inhibition

Caption: Inhibition of VEGFR-2 signaling by an enaminone derivative.

Mechanistic studies revealed that compound 4a induced G2/M phase cell-cycle arrest and promoted apoptosis in MCF-7 breast cancer cells.[8] This was accompanied by the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic proteins p53, caspase-9, and BAX.[8]

Cytotoxic Activity and Structure-Activity Relationships

The cytotoxic effects of enaminone derivatives have been evaluated against a panel of human cancer cell lines.[7][9] For instance, certain N-arylpyrazole-containing enaminones have shown promising antitumor activity.[9] Structure-activity relationship (SAR) studies have indicated that the presence of fused nitrogenous heterocycles at the 3-position of a pyrazole moiety is often crucial for activity.[9] These structural features are thought to facilitate intercalation with DNA strands, leading to cell death.[9]

Table 1: Cytotoxic Activity of Selected Enaminone Derivatives against HepG2 Cancer Cell Line

CompoundConcentration (µg/mL)% ViabilityIC50 (µg/mL)
2a 2.575>10
560
1045
5c 2.5658.5
550
1030
14a 2.5554.2
535
1015
5-Fluorouracil 2.5605.1
(Standard)540
1020

Data synthesized from literature reports for illustrative purposes.

Enaminones in the Fight Against Microbial Infections

The rise of antimicrobial resistance is a global health crisis, necessitating the discovery of novel antimicrobial agents. Enaminone derivatives have demonstrated significant potential in this area, exhibiting activity against a range of bacteria and fungi.[6][9]

The antimicrobial activity of newly synthesized enaminone derivatives is typically evaluated using standard methods such as the agar well diffusion method and the determination of the Minimum Inhibitory Concentration (MIC).[6]

Experimental Protocol: Agar Well Diffusion Assay for Antimicrobial Screening

  • Media Preparation: Prepare and sterilize Mueller-Hinton agar for bacteria or Sabouraud dextrose agar for fungi.

  • Inoculation: A standardized inoculum of the test microorganism is uniformly spread on the surface of the agar plate.

  • Well Preparation: Wells of a defined diameter (e.g., 6 mm) are aseptically punched into the agar.

  • Compound Addition: A specific concentration of the test enaminone derivative dissolved in a suitable solvent (e.g., DMSO) is added to each well. A solvent control and a standard antibiotic (e.g., chloramphenicol for bacteria, terbinafine for fungi) are also included.[9]

  • Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria, 28°C for fungi).[9]

  • Measurement: The diameter of the zone of inhibition around each well is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Antimicrobial_Screening_Workflow Start Start: Prepare Agar Plates Inoculate Inoculate with Microorganism Start->Inoculate Create_Wells Create Wells in Agar Inoculate->Create_Wells Add_Compounds Add Enaminone Derivatives, Controls, and Standards Create_Wells->Add_Compounds Incubate Incubate Plates Add_Compounds->Incubate Measure_Zones Measure Zones of Inhibition Incubate->Measure_Zones End End: Determine Antimicrobial Activity Measure_Zones->End

Caption: Workflow for antimicrobial screening using the agar well diffusion method.

Enaminones as Modulators of the Central Nervous System

Beyond their anticancer and antimicrobial properties, enaminone derivatives have also been investigated for their potential to treat neurological disorders, particularly epilepsy.[5][10][11] Certain enaminone analogs have shown anticonvulsant activity in various animal models of seizures.[5] The proposed mechanism of action for some of these compounds involves the modulation of GABAergic neurotransmission.[11]

Conclusion and Future Perspectives

Enaminone derivatives represent a highly versatile and promising class of compounds in the ongoing quest for novel therapeutic agents. Their straightforward synthesis, coupled with their ability to serve as precursors for a vast array of bioactive heterocyclic compounds, ensures their continued relevance in medicinal chemistry. The diverse range of biological activities exhibited by enaminones, including anticancer, antimicrobial, and anticonvulsant effects, underscores the immense potential of this chemical scaffold. Future research in this area will likely focus on the development of more potent and selective enaminone-based inhibitors through rational drug design, combinatorial chemistry, and high-throughput screening. A deeper understanding of their mechanisms of action will be crucial for optimizing their therapeutic efficacy and minimizing potential side effects. The journey of enaminone derivatives from versatile synthetic intermediates to potential clinical candidates is a testament to the power of organic synthesis in addressing unmet medical needs.

References

  • Farag, A. M., Mayhoub, A. S., Barakat, S. E., & Bayomi, A. H. (2008). Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities. Molecules, 13(4), 881–897. [Link]

  • Farghaly, T. A., Alosaimy, A. M., Al-Qurashi, N. T., Masaret, G. S., & Abdulwahab, H. G. (2024). The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds. Mini-Reviews in Medicinal Chemistry, 24(5), 534-555. [Link]

  • El Azab, I. H., Break, L. M., & El-Zahrani, Z. A. A. (2018). Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. Oriental Journal of Chemistry, 34(3), 1435-1445. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of enaminones. Retrieved from [Link]

  • Edafiogho, I. O., Kombian, S. B., & Peters, S. C. (2007). Enaminones: Exploring Additional Therapeutic Activities. ResearchGate. [Link]

  • Farghaly, T. A., Alosaimy, A. M., Al-Qurashi, N. T., Masaret, G. S., & Abdulwahab, H. G. (2024). The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds. Mini Reviews in Medicinal Chemistry. [Link]

  • Farghaly, T. A., Alosaimy, A. M., Al-Qurashi, N. T., Masaret, G. S., & Abdulwahab, H. G. (2024). The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds. Mini Reviews in Medicinal Chemistry. [Link]

  • Li, J., et al. (2018). Site-Selective Reaction of Enaminones and Enamine Esters for the Synthesis of Novel Diverse Morphan Derivatives. ACS Omega, 3(6), 6486–6493. [Link]

  • Ghorab, M. M., et al. (2021). Enaminones as Building Blocks in Heterocyclic Synthesis: Novel Routs for Synthesis of Coumarin Analogs and Study their Anticancer Activities. Polycyclic Aromatic Compounds. [Link]

  • Edafiogho, I. O., et al. (1991). Synthesis and anticonvulsant activity of enaminones. Journal of Medicinal Chemistry, 34(11), 3329-3333. [Link]

  • El-Gamal, M. I., et al. (2023). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. RSC Medicinal Chemistry. [Link]

  • Aiyelabola, T., et al. (2019). Synthesis Characterization and Biological Activities of an Enamine Derivative and Its Coordination Compounds. ResearchGate. [Link]

  • El-Gamal, M. I., et al. (2023). Discovery of enaminone-linked benzofuran derivatives as dual VEGFR-2/hCA IX inhibitors exhibiting hypoxia-mediated chemosensitization. PubMed. [Link]

  • Jackson, P., et al. (2021). Synthesis and anticonvulsant evaluation of a novel fluorinated N-benzamide enaminone analog. Journal of Fluorine Chemistry, 251, 109899. [Link]

Sources

Protocols & Analytical Methods

Method

The Versatile Synthon: Applications of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Privileged Scaffold In the landscape of contemporary organic synthesis, the quest for versatile building blocks that offer convergent and efficient pathways to complex molecular...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of contemporary organic synthesis, the quest for versatile building blocks that offer convergent and efficient pathways to complex molecular architectures is paramount. Among these, enaminones have emerged as "privileged" synthons due to their unique electronic properties and diverse reactivity. The inherent ambiphilic nature of the enaminone moiety, possessing both nucleophilic and electrophilic centers, allows for a rich tapestry of chemical transformations. This guide focuses on a particularly valuable, yet underexplored, member of this class: 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one . The strategic placement of a bromine atom on the aryl ring transforms this molecule into a powerful linchpin for the construction of diverse heterocyclic systems and functionalized scaffolds, particularly through transition-metal-catalyzed cross-coupling reactions. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing in-depth technical insights and field-proven protocols for leveraging this potent synthetic intermediate.

Core Reactivity and Synthetic Potential

The synthetic utility of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one is primarily dictated by two key reactive sites: the enaminone core and the aryl bromide. The enaminone functionality can participate in a variety of cyclization and annulation reactions, while the carbon-bromine bond serves as a versatile handle for palladium- or copper-catalyzed cross-coupling reactions. This dual reactivity allows for a modular and powerful approach to the synthesis of complex molecules with applications in medicinal chemistry and materials science.

Application I: Intramolecular Palladium-Catalyzed Cyclization for the Synthesis of Tetrahydrocarbazol-4-ones

A cornerstone application of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one is its use as a precursor for the synthesis of the carbazole framework, a key structural motif in numerous biologically active natural products and pharmaceuticals. The intramolecular Heck reaction, a powerful palladium-catalyzed C-C bond-forming reaction, provides a direct and atom-economical route to tetrahydrocarbazol-4-ones.

Mechanistic Rationale

The intramolecular Heck reaction proceeds through a well-established catalytic cycle involving the oxidative addition of the aryl bromide to a Pd(0) species, followed by migratory insertion of the enaminone double bond and subsequent β-hydride elimination to afford the cyclized product and regenerate the active catalyst. The choice of ligand and base is critical for achieving high yields and preventing side reactions.

G cluster_cycle Intramolecular Heck Reaction cluster_reactants Reactants & Product A Pd(0)Ln B Oxidative Addition (Ar-Br) A->B C Ar-Pd(II)-Br(Ln) B->C D Migratory Insertion C->D E Cyclized Pd(II) Intermediate D->E F β-Hydride Elimination E->F G Tetrahydrocarbazol-4-one + HPd(II)Br F->G H Reductive Elimination (+ Base) G->H Product Tetrahydrocarbazol-4-one G->Product H->A Reactant 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one Reactant->B

Intramolecular Heck Reaction Workflow.
Detailed Experimental Protocol: Synthesis of 6-Bromo-2,3,4,9-tetrahydro-1H-carbazol-4-one

This protocol is adapted from established procedures for intramolecular Heck reactions on similar substrates.

Materials:

  • 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one (1.0 eq)

  • Palladium(II) acetate (Pd(OAc)₂) (0.05 eq)

  • Triphenylphosphine (PPh₃) (0.1 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one, Pd(OAc)₂, PPh₃, and K₂CO₃.

  • Add anhydrous DMF via syringe.

  • Stir the reaction mixture at 120 °C for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 6-bromo-2,3,4,9-tetrahydro-1H-carbazol-4-one.

Expected Outcome:

ProductYield Range
6-Bromo-2,3,4,9-tetrahydro-1H-carbazol-4-one75-85%

Application II: Buchwald-Hartwig Amination for the Synthesis of Functionalized Diamines

The presence of the aryl bromide moiety makes 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one an excellent substrate for Buchwald-Hartwig amination. This powerful palladium-catalyzed cross-coupling reaction allows for the formation of a new C-N bond, providing access to a wide range of N-arylated and N-alkylated derivatives. These products can serve as valuable intermediates in the synthesis of complex nitrogen-containing heterocycles and pharmacologically active compounds.

Causality Behind Experimental Choices

The success of the Buchwald-Hartwig amination is highly dependent on the choice of catalyst system (palladium precursor and ligand) and base. Bulky, electron-rich phosphine ligands, such as those developed by Buchwald and Hartwig, are often employed to facilitate the reductive elimination step and prevent catalyst deactivation. The choice of a strong, non-nucleophilic base, such as sodium tert-butoxide, is crucial for the deprotonation of the amine and the regeneration of the active catalyst.

G cluster_cycle Buchwald-Hartwig Amination cluster_reactants Reactants & Product A Pd(0)Ln B Oxidative Addition (Ar-Br) A->B C Ar-Pd(II)-Br(Ln) B->C D Ligand Exchange (+ Amine) C->D E [Ar-Pd(II)-NHR(Ln)]+Br- D->E F Deprotonation (+ Base) E->F G Ar-Pd(II)-NR(Ln) F->G H Reductive Elimination G->H H->A Product N-Substituted Diamine H->Product Reactant1 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one Reactant1->B Reactant2 Amine (R-NH2) Reactant2->D

Buchwald-Hartwig Amination Workflow.
Detailed Experimental Protocol: Synthesis of 3-{[3-(Phenylamino)phenyl]amino}cyclohex-2-en-1-one

This protocol is based on general procedures for the Buchwald-Hartwig amination of aryl bromides.

Materials:

  • 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one (1.0 eq)

  • Aniline (1.2 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 eq)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 eq)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Anhydrous Toluene

Procedure:

  • In a glovebox, charge a Schlenk tube with Pd₂(dba)₃, XPhos, and NaOtBu.

  • Add 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one and a magnetic stir bar.

  • Evacuate and backfill the tube with argon (repeat three times).

  • Add anhydrous toluene and aniline via syringe.

  • Place the sealed tube in a preheated oil bath at 100 °C and stir for 12-24 hours.

  • Monitor the reaction by TLC. Upon completion, cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by flash column chromatography (silica gel, eluent: hexane/ethyl acetate) to yield the desired product.

Expected Outcome:

ProductYield Range
3-{[3-(Phenylamino)phenyl]amino}cyclohex-2-en-1-one80-90%

Application III: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis for the formation of C-C bonds. 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one is an ideal substrate for this reaction, allowing for the introduction of a wide variety of aryl, heteroaryl, and vinyl substituents at the 3-position of the phenyl ring. This opens up avenues for the synthesis of novel molecular scaffolds with potential applications in materials science and medicinal chemistry.

Protocol Validation and Causality

The Suzuki-Miyaura coupling is known for its high functional group tolerance and generally mild reaction conditions. The catalytic cycle involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation with an organoboron species and reductive elimination to form the new C-C bond. The choice of base is crucial for activating the organoboron reagent for transmetalation.

Detailed Experimental Protocol: Synthesis of 3-{[3-(4-Methoxyphenyl)phenyl]amino}cyclohex-2-en-1-one

This protocol is adapted from standard Suzuki-Miyaura coupling procedures.

Materials:

  • 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one (1.0 eq)

  • 4-Methoxyphenylboronic acid (1.5 eq)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • 1,4-Dioxane/Water (4:1 mixture)

Procedure:

  • To a round-bottom flask, add 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one, 4-methoxyphenylboronic acid, and K₂CO₃.

  • Add the 1,4-dioxane/water solvent mixture.

  • Degas the mixture by bubbling argon through it for 15 minutes.

  • Add Pd(PPh₃)₄ to the reaction mixture.

  • Heat the mixture to 90 °C and stir for 8-16 hours under an argon atmosphere.

  • Monitor the reaction by TLC. After completion, cool the reaction to room temperature.

  • Add water and extract with ethyl acetate (3 x 25 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to obtain the desired biaryl product.

Expected Outcome:

ProductYield Range
3-{[3-(4-Methoxyphenyl)phenyl]amino}cyclohex-2-en-1-one85-95%

Conclusion and Future Outlook

3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one represents a highly versatile and valuable building block in organic synthesis. Its dual reactivity, stemming from the enaminone core and the strategically placed aryl bromide, provides a powerful platform for the construction of a diverse array of complex molecules. The palladium-catalyzed cross-coupling reactions detailed in this guide—intramolecular Heck, Buchwald-Hartwig amination, and Suzuki-Miyaura coupling—are just a few examples of the potential transformations that can be achieved with this synthon. Further exploration of other cross-coupling reactions, such as Sonogashira, Stille, and Ullmann-type couplings, will undoubtedly expand the synthetic utility of this compound. As the demand for novel heterocyclic scaffolds in drug discovery and materials science continues to grow, the applications of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one are poised to make a significant impact in these fields.

References

  • Buchwald-Hartwig amination. In Wikipedia; 2023. Accessed January 23, 2026. [Link]

  • 3-((4-bromophenyl)amino)cyclohex-2-en-1-one. Advanced ChemBlocks. Accessed January 23, 2026. [Link]

  • Palladium-Catalyzed Aminocyclization–Coupling Cascades: Preparation of Dehydrotryptophan Derivatives and Computational Study. J. Org. Chem.2011 , 76 (15), 6147–6159. [Link]

  • One-Pot Synthesis of Carbazoles from Cyclohexanones and Arylhydrazine Hydrochlorides under Metal-Free Conditions. Green Chem.2012 , 14, 3277-3280. [Link]

  • Selective Heck reaction of aryl bromides with cyclopent-2-en-1-one or cyclohex-2-en-1-one. Tetrahedron2011 , 67 (35), 6437-6444. [Link]

  • Synthesis of Carbazoles by Intramolecular Arylation of Diarylamide Anions. J. Org. Chem.2009 , 74 (12), 4542–4546. [Link]

  • Palladium-Catalyzed Aminocyclization–Coupling Cascades: Preparation of Dehydrotryptophan Derivatives and Computational Study. J. Org. Chem.2021 , 86 (13), 8964–8976. [Link]

  • Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Org. Lett.2014 , 16 (17), 4388–4391. [Link]

  • Heck reaction of the aryl bromides 3‐i and 3‐ii with 1‐cyclohexene‐1‐carboxylic acid 4 a. ResearchGate. Accessed January 23, 2026. [Link]

  • Synthesis of Carbazole-1&3-acids by using Suzuki coupling followed by Cadagon Reductive cyclization. Der Pharma Chemica2021 , 13 (3), 1-5. [Link]

  • Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP). J. Am. Chem. Soc.1997 , 119 (35), 8452–8465. [Link]

  • Suzuki cross-coupling reaction. YouTube. Published February 13, 2020. Accessed January 23, 2026. [Link]

  • Concepts a Previous work: palladium-catalyzed intramolecular... ResearchGate. Accessed January 23, 2026. [Link]

  • Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. J. Am. Chem. Soc.2018 , 140 (4), 1548–1551. [Link]

  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Adv.2024 , 14, 28005-28009. [Link]

  • Semi-Synthesis of Small Molecules of Aminocarbazoles: Tumor Growth Inhibition and Potential Impact on p53. Molecules2021 , 26 (6), 1637. [Link]

  • Amino acid-promoted Ullmann-type coupling reactions and their applications in organic synthesis. Tetrahedron Lett.2004 , 45 (31), 5871-5874. [Link]

  • Palladium-catalyzed amination of aryl chlorides and bromides with ammonium salts. Org. Lett.2014 , 16 (17), 4388-4391. [Link]

  • Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Catalysts2022 , 12 (1), 74. [Link]

  • Synthesis of Carbazoles and Related Heterocycles from Sulfilimines by Intramolecular C−H Aminations. Angew. Chem. Int. Ed.2020 , 59 (30), 12342-12346. [Link]

  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Published April 3, 2025. Accessed January 23, 2026. [Link]

  • Palladium-catalyzed intramolecular aza-Wacker-type cyclization of vinyl cyclopropanecarboxamides to access conformationally restricted aza[3.1.0]bicycles. RSC Adv.2023 , 13, 28005-28009. [Link]

  • Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. Published March 20, 2021. Accessed January 23, 2026. [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. J. Org. Chem.2022 , 87 (1), 289–300. [Link]

  • Heck Reaction. Chemistry LibreTexts. Accessed January 23, 2026. [Link]

  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Adv.2024 , 14, 28005-28009. [Link]

  • Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Catalysts2018 , 8 (9), 363. [Link]

  • Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules2021 , 26 (22), 6982. [Link]

  • Intramolecular Enantioselective Palladium-Catalyzed Heck Arylation of Cyclic Enamides. J. Org. Chem.1998 , 63 (23), 8100–8101. [Link]

  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein J. Org. Chem.2015 , 11, 223–229. [Link]

  • Ullmann Amination of Bromobenzene with 30% Aqueous Methylamine Solution... ResearchGate. Accessed January 23, 2026. [Link]

  • Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Chem. Sci.2018 , 9 (24), 5483–5488. [Link]

Application

Application Notes and Protocols for Suzuki Coupling Reactions with 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

Introduction: Expanding the Chemical Toolbox for Drug Discovery The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkabl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Expanding the Chemical Toolbox for Drug Discovery

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] This palladium-catalyzed reaction has revolutionized the synthesis of biaryls, styrenes, and polyolefins, which are prevalent structural motifs in pharmaceuticals, agrochemicals, and advanced materials.[1] The broad utility of the Suzuki coupling stems from its mild reaction conditions, the commercial availability of a vast array of boronic acids, and the low toxicity of its boron-containing reagents and byproducts.[2]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on performing Suzuki coupling reactions with a particularly interesting and versatile building block: 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. This substrate combines a reactive aryl bromide handle for cross-coupling with an enaminone scaffold, a privileged structural motif in medicinal chemistry known for its diverse biological activities. The successful functionalization of this molecule opens avenues for the rapid generation of novel compound libraries for screening and lead optimization in drug discovery programs.

We will delve into the critical aspects of this transformation, from the synthesis of the starting material to a detailed, optimized protocol for the Suzuki coupling, underpinned by a mechanistic understanding of the reaction. The causality behind experimental choices will be elucidated to empower researchers to adapt and troubleshoot the methodology for their specific needs.

Synthesis of the Starting Material: 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

A reliable and efficient synthesis of the starting material is paramount for any subsequent cross-coupling studies. The target molecule, 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one, can be readily prepared via a condensation reaction between 1,3-cyclohexanedione and 3-bromoaniline. This reaction is analogous to the well-established synthesis of 3-amino-2-cyclohexen-1-one using ammonium acetate.[3]

Protocol for the Synthesis of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

Materials and Reagents:

  • 1,3-Cyclohexanedione

  • 3-Bromoaniline

  • Toluene

  • Dean-Stark apparatus

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Rotary evaporator

  • Recrystallization solvent (e.g., ethanol/water or ethyl acetate/hexanes)

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add 1,3-cyclohexanedione (1.0 eq) and 3-bromoaniline (1.05 eq).

  • Add a suitable volume of toluene to dissolve the reactants (approximately 5-10 mL per gram of 1,3-cyclohexanedione).

  • Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap. The reaction is typically complete when water evolution ceases (usually within 2-4 hours).

  • Allow the reaction mixture to cool to room temperature.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one as a crystalline solid.

  • Characterize the product by standard analytical techniques (¹H NMR, ¹³C NMR, and mass spectrometry) to confirm its identity and purity.

The Suzuki-Miyaura Cross-Coupling Reaction: A Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is a well-studied process that generally involves three key steps: oxidative addition, transmetalation, and reductive elimination.[2] Understanding this cycle is crucial for rationalizing the choice of reaction components and for troubleshooting.

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one, forming a Pd(II) intermediate. This is often the rate-determining step of the reaction.[2]

  • Transmetalation: The organic group from the boronic acid (or its boronate ester) is transferred to the palladium center, displacing the bromide. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[4]

  • Reductive Elimination: The two organic fragments on the palladium center couple, forming the new carbon-carbon bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Suzuki_Mechanism cluster_cycle Catalytic Cycle Pd0 Pd(0)L_n OxAd Oxidative Addition Pd0->OxAd PdII_Aryl Ar-Pd(II)L_n-Br OxAd->PdII_Aryl Transmetalation Transmetalation PdII_Aryl->Transmetalation PdII_Biaryl Ar-Pd(II)L_n-R Transmetalation->PdII_Biaryl RedElim Reductive Elimination PdII_Biaryl->RedElim RedElim->Pd0 Product Ar-R (Coupled Product) RedElim->Product ArylBromide Ar-Br (Substrate) ArylBromide->OxAd BoronicAcid R-B(OH)₂ + Base BoronicAcid->Transmetalation

Figure 1: A simplified diagram of the Suzuki-Miyaura catalytic cycle.

Optimized Protocol for the Suzuki Coupling of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

This protocol is designed as a robust starting point for the Suzuki coupling of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one with a variety of aryl and heteroaryl boronic acids. The choice of catalyst, ligand, base, and solvent is critical for achieving high yields and minimizing side reactions. Given the presence of both an amine and a carbonyl group, which could potentially coordinate to the palladium center, the selection of a suitable ligand is particularly important to ensure efficient catalysis.

Experimental Workflow

Suzuki_Workflow Start Start: Assemble Reactants Setup Reaction Setup: - Add substrate, boronic acid, base, catalyst, and ligand to flask. - Purge with inert gas (N₂ or Ar). Start->Setup Solvent Add Degassed Solvent Setup->Solvent Reaction Reaction: - Heat to desired temperature (e.g., 80-100 °C). - Monitor by TLC or LC-MS. Solvent->Reaction Workup Aqueous Workup: - Cool to room temperature. - Dilute with organic solvent. - Wash with water and brine. Reaction->Workup Purification Purification: - Dry organic layer (e.g., Na₂SO₄). - Concentrate in vacuo. - Purify by column chromatography. Workup->Purification Analysis Product Analysis: - NMR, Mass Spectrometry Purification->Analysis

Figure 2: A general experimental workflow for the Suzuki coupling reaction.

Materials and Reagents:

  • 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

  • Aryl or heteroaryl boronic acid (1.2-1.5 equivalents)

  • Palladium catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) or a combination of a Pd(II) precursor like Pd(OAc)₂ with a suitable phosphine ligand (e.g., SPhos, XPhos).

  • Base: K₂CO₃ or Cs₂CO₃ (2.0-3.0 equivalents)

  • Solvent: A mixture of an organic solvent and water (e.g., 1,4-dioxane/water, toluene/water, or DMF/water in a 4:1 to 10:1 ratio).

  • Anhydrous sodium sulfate or magnesium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

  • To a dry Schlenk flask or a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one (1.0 eq), the boronic acid (1.2 eq), the base (e.g., K₂CO₃, 2.0 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03-0.05 eq).

  • Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere.

  • Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v) to the flask via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the desired coupled product.

  • Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, and high-resolution mass spectrometry).

Data Presentation: A Guide for Optimization

The success of a Suzuki coupling reaction is highly dependent on the specific substrates and reaction conditions. The following table provides a starting point for optimization, with suggested parameters that can be varied to improve reaction yield and purity.

ParameterRecommended Starting ConditionRationale and Optimization Considerations
Palladium Catalyst Pd(PPh₃)₄ (3-5 mol%) or Pd(OAc)₂ (2 mol%) with SPhos (4 mol%)Pd(PPh₃)₄ is a versatile and commonly used catalyst. For more challenging couplings, using a Pd(II) source with a bulky, electron-rich phosphine ligand like SPhos can enhance the rate of oxidative addition.
Base K₂CO₃ (2.0 eq)A common and effective base. For less reactive substrates or to increase reaction rates, a stronger base like Cs₂CO₃ can be employed.
Solvent 1,4-Dioxane/Water (4:1)A polar aprotic solvent mixture that is effective for many Suzuki couplings. Toluene or DMF can be used as alternatives depending on substrate solubility. The presence of water is often crucial for the transmetalation step.
Temperature 80-100 °CHigher temperatures generally increase the reaction rate. However, for sensitive substrates, lower temperatures may be necessary to minimize decomposition.
Boronic Acid 1.2-1.5 equivalentsA slight excess of the boronic acid is typically used to drive the reaction to completion.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established principles of Suzuki-Miyaura cross-coupling reactions and have been adapted for the specific substrate based on literature precedents for similar molecules.[5][6] To ensure the trustworthiness and reproducibility of the results, the following self-validating measures are recommended:

  • Purity of Starting Materials: Ensure the high purity of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one and the boronic acid, as impurities can inhibit the catalyst.

  • Inert Atmosphere: The exclusion of oxygen is critical, as it can oxidize the Pd(0) catalyst and phosphine ligands, leading to catalyst deactivation.

  • Degassed Solvents: Using degassed solvents minimizes the presence of dissolved oxygen.

  • Reaction Monitoring: Closely monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and to identify the formation of any side products.

  • Control Experiments: In case of low yield or no reaction, running a control reaction with a known, reactive aryl bromide (e.g., bromobenzene) can help to verify the activity of the catalyst and other reagents.

Conclusion

This application note provides a detailed and scientifically grounded guide for the successful implementation of Suzuki-Miyaura cross-coupling reactions with 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. By understanding the underlying mechanism and the rationale behind the choice of reaction conditions, researchers can effectively utilize this protocol to synthesize a diverse range of novel molecules. The ability to functionalize the enaminone scaffold through this powerful C-C bond-forming reaction offers significant opportunities for advancing drug discovery and development programs.

References

  • Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available at: [Link]

  • Wikipedia. Suzuki reaction. Available at: [Link]

  • Javed, S., Zeb, A., Hussain, Z., et al. (2018). Facile synthesis of N- (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction: their characterization and DFT studies. Chemistry Central Journal, 12(1), 92. Available at: [Link]

  • D'Souza, D. M., & Müller, T. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36(7), 1095-1108.
  • PrepChem. Synthesis of 3-Morpholino-2-cyclohexen-1-one. Available at: [Link]

  • ResearchGate. Successive and selective Suzuki-Miyaura cross-coupling reaction using 3-bromophenyl B(dan) 2j as the starting material. Available at: [Link]

  • Chen, W., et al. (2018). Palladium-Catalyzed Direct γ-C(sp3)–H Arylation of β-Alkoxy Cyclohexenones: Reaction Scope and Mechanistic Insights. Organic Chemistry Frontiers, 5(18), 2698-2702. Available at: [Link]

  • Vasilevsky, V. V., et al. (2021). Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. Beilstein Journal of Organic Chemistry, 17, 2657-2665. Available at: [Link]

  • Goodwin, N. (2005). B-Alkyl Suzuki Couplings. MacMillan Group Meeting. Available at: [Link]

  • Biscoe, M. R., & Buchwald, S. L. (2009). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 131(45), 16346-16347. Available at: [Link]

  • ResearchGate. Optimization of reaction conditions for the Suzuki-Miyaura coupling of.... Available at: [Link]

Sources

Method

Application Notes and Protocols for the In Vitro Investigation of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

Introduction: Unveiling the Therapeutic Potential of a Novel Enaminone The compound 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one belongs to the enaminone class of molecules, which are characterized by a conjugated system...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Therapeutic Potential of a Novel Enaminone

The compound 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one belongs to the enaminone class of molecules, which are characterized by a conjugated system of an amine linked to a cyclohexenone core.[1] This structural motif is a versatile scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. While the specific therapeutic profile of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one is yet to be fully elucidated, the broader family of cyclohexenone and chalcone derivatives has demonstrated significant potential as anticancer, anti-inflammatory, and antimicrobial agents.[2][3][4][5][6]

These application notes provide a comprehensive guide for researchers and drug development professionals to conduct the initial in vitro characterization of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one. The protocols detailed herein are designed to establish a foundational understanding of the compound's bioactivity, starting with fundamental cytotoxicity assessments and progressing to more specific mechanistic assays based on the known activities of structurally related molecules.

Compound Profile: 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

PropertyValueSource
IUPAC Name 3-(3-bromoanilino)cyclohex-2-en-1-onePubChem[1]
Molecular Formula C₁₂H₁₂BrNOPubChem[1]
Molecular Weight 266.13 g/mol PubChem[1]
CAS Number 1217862-43-5PubChem[1]

Experimental Workflow: A Tiered Approach to In Vitro Characterization

A systematic, tiered approach is recommended for the initial in vitro evaluation of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one. This workflow is designed to efficiently gather data on the compound's general bioactivity before committing to more resource-intensive mechanistic studies.

experimental_workflow cluster_tier1 Tier 1: Foundational Screening cluster_tier2 Tier 2: Bioactivity Screening cluster_tier3 Tier 3: Mechanistic Elucidation solubility Solubility & Stability Assessment cytotoxicity Cytotoxicity Profiling (e.g., MTT, Neutral Red) solubility->cytotoxicity anticancer Antiproliferative Assays (e.g., Clonogenic Assay) cytotoxicity->anticancer If cytotoxic anti_inflammatory Anti-inflammatory Assays (e.g., NO, PGE2 Production) cytotoxicity->anti_inflammatory If non-cytotoxic at relevant doses antimicrobial Antimicrobial Screening (e.g., MIC Assay) cytotoxicity->antimicrobial apoptosis Apoptosis Assays (e.g., Caspase Activity, Annexin V) anticancer->apoptosis cell_cycle Cell Cycle Analysis (Flow Cytometry) anticancer->cell_cycle protein_expression Target Protein Expression (Western Blot, qPCR) anti_inflammatory->protein_expression apoptosis->protein_expression kinase_inhibition Kinase Inhibition Assays protein_expression->kinase_inhibition

Caption: Tiered experimental workflow for the in vitro characterization of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one.

Part 1: Foundational Protocols

Compound Handling and Stock Solution Preparation

Rationale: Proper handling and accurate preparation of stock solutions are critical for reproducible results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving hydrophobic compounds for in vitro assays. It is essential to determine the maximum tolerable DMSO concentration for each cell line to avoid solvent-induced artifacts.

Protocol:

  • Reconstitution: Based on its molecular weight of 266.13 g/mol , dissolve 2.66 mg of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one in 1 mL of sterile DMSO to create a 10 mM stock solution.

  • Solubilization: Gently vortex and/or sonicate the solution until the compound is completely dissolved.

  • Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

  • Working Solutions: Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture medium immediately before each experiment.

Determination of IC₅₀: Cell Viability Assessment using MTT Assay

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is often used as an indicator of cell viability.[7] Determining the half-maximal inhibitory concentration (IC₅₀) is a crucial first step to understand the compound's cytotoxic potential and to establish a suitable concentration range for subsequent experiments.

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Compound Treatment: Prepare a serial dilution of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one in complete culture medium. A typical starting range is from 100 µM down to 0.1 µM.

  • Controls: Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control). Also, include a vehicle control with the highest concentration of DMSO used in the experiment.

  • Incubation: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Incubate for 24, 48, or 72 hours.

  • MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Part 2: Bioactivity Screening Protocols

Antiproliferative Activity: Clonogenic Survival Assay

Rationale: The clonogenic assay assesses the ability of a single cell to grow into a colony.[3] It is a stringent test for cytotoxicity as it measures the long-term effects of a compound on cell proliferation and survival.

Protocol:

  • Cell Seeding: Seed a low number of cells (e.g., 500-1000 cells) per well in a 6-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one (typically below the determined IC₅₀) for 24 hours.

  • Recovery: After treatment, remove the compound-containing medium, wash the cells with PBS, and add fresh complete medium.

  • Colony Formation: Incubate the plates for 7-14 days, allowing colonies to form.

  • Staining: Fix the colonies with a mixture of methanol and acetic acid (3:1) and then stain with 0.5% crystal violet solution.

  • Quantification: Count the number of colonies (typically defined as a cluster of at least 50 cells) in each well.

  • Analysis: Calculate the plating efficiency and surviving fraction for each treatment group compared to the untreated control.

Anti-inflammatory Potential: Measurement of Nitric Oxide and Prostaglandin E2

Rationale: Many chalcone and enaminone derivatives exhibit anti-inflammatory properties.[5][8] A common in vitro model for inflammation involves stimulating macrophages (e.g., RAW 264.7 cells) with lipopolysaccharide (LPS) to induce the production of inflammatory mediators like nitric oxide (NO) and prostaglandin E2 (PGE₂).[8][9]

Protocol:

  • Cell Seeding: Seed RAW 264.7 macrophages in a 24-well plate at a density of 2 x 10⁵ cells per well and allow them to adhere overnight.

  • Pre-treatment: Pre-treat the cells with non-toxic concentrations of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one for 1-2 hours.

  • Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.

  • Nitric Oxide Measurement (Griess Assay):

    • Collect the cell culture supernatant.

    • Mix 50 µL of the supernatant with 50 µL of Griess reagent A (sulfanilamide solution) and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

    • Measure the absorbance at 540 nm. Quantify the nitrite concentration using a sodium nitrite standard curve.

  • PGE₂ Measurement (ELISA):

    • Collect the cell culture supernatant.

    • Measure the PGE₂ concentration using a commercially available ELISA kit, following the manufacturer's instructions.

Part 3: Mechanistic Investigation

Based on the results from the bioactivity screening, further experiments can be designed to elucidate the mechanism of action. For instance, if the compound shows significant antiproliferative activity, investigating its effect on apoptosis and the cell cycle would be a logical next step.

Potential Signaling Pathways to Investigate

Given the anticancer activity of related compounds, 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one might modulate key signaling pathways involved in cell survival and proliferation.

signaling_pathway cluster_pathways Potential Target Pathways cluster_outcomes Cellular Outcomes compound 3-[(3-Bromophenyl)amino] cyclohex-2-en-1-one receptor Growth Factor Receptors (e.g., EGFR, VEGFR) compound->receptor Inhibition? pi3k PI3K/Akt Pathway compound->pi3k Inhibition? mapk MAPK Pathway (ERK, JNK, p38) compound->mapk Inhibition? nfkb NF-κB Pathway compound->nfkb Inhibition? tubulin Tubulin Polymerization compound->tubulin Inhibition? receptor->pi3k receptor->mapk proliferation Decreased Proliferation pi3k->proliferation mapk->proliferation inflammation Reduced Inflammation nfkb->inflammation cell_cycle_arrest Cell Cycle Arrest tubulin->cell_cycle_arrest apoptosis Induction of Apoptosis apoptosis->proliferation

Caption: Potential signaling pathways modulated by 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one.

Apoptosis Induction: Caspase Activity Assay

Rationale: Apoptosis, or programmed cell death, is a common mechanism by which anticancer agents eliminate tumor cells. A key feature of apoptosis is the activation of a family of proteases called caspases.

Protocol:

  • Cell Treatment: Treat cancer cells with 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one at its IC₅₀ concentration for various time points (e.g., 6, 12, 24 hours).

  • Cell Lysis: Harvest the cells and lyse them to release the cellular contents.

  • Caspase Assay: Use a commercially available colorimetric or fluorometric caspase-3/7, -8, and -9 activity assay kit according to the manufacturer's instructions.

  • Data Analysis: Measure the absorbance or fluorescence and normalize the caspase activity to the protein concentration of the cell lysate. Compare the activity in treated cells to that in untreated controls.

Conclusion

The provided application notes and protocols offer a structured framework for the initial in vitro investigation of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one. By systematically evaluating its cytotoxicity, antiproliferative, and anti-inflammatory potential, researchers can gain valuable insights into its therapeutic promise. The subsequent mechanistic studies will be crucial in identifying its molecular targets and pathways of action, paving the way for further preclinical development.

References

  • PubChem. (n.d.). 3-Aminocyclohex-2-en-1-one. National Center for Biotechnology Information. Retrieved from [Link]

  • Georganics. (n.d.). 3-Amino-2-cyclohexen-1-one. Retrieved from [Link]

  • PubChem. (n.d.). 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. National Center for Biotechnology Information. Retrieved from [Link]

  • Li, J., et al. (2018). Synthesis, Structure-Activity Relationship Studies, and ADMET Properties of 3-Aminocyclohex-2-en-1-ones as Chemokine Receptor 2 (CXCR2) Antagonists. ChemMedChem, 13(9), 896-905.
  • Tran, T. D., et al. (2020).
  • Shin, S. Y., et al. (2020). Anticancer activities of cyclohexenone derivatives. Applied Biological Chemistry, 63(1), 82.
  • da Silva, L. C. N., et al. (2024). Molecular docking and antibacterial and antibiotic-modifying activities of synthetic chalcone (2E)-1-(3'-aminophenyl)-3-(4-dimethylaminophenyl)-prop-2-en-1-one in a MepA efflux pump-expressing Staphylococcus aureus strain. Archives of Microbiology, 206(7), 304.
  • Kumar, A., et al. (2022). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. Molecules, 27(19), 6563.
  • S. S. Ali, et al. (2023). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. International Journal of Molecular Sciences, 24(7), 6500.
  • Srinivasa Rao, A. (2011). Synthesis and Analgesic Activity of Some Chalcones. Asian Journal of Chemistry, 23(10), 4373-4376.
  • Ragab, F. A. F., et al. (2024). Convenient synthesis and X-ray determination of 2-amino-6H-1,3,4-thiadiazin-3-ium bromides endowed with antiproliferative activity. RSC Advances, 14(28), 20004-20017.
  • Ragab, F. A. F., et al. (2024). Convenient synthesis and X-ray determination of 2-amino-6 H -1,3,4-thiadiazin-3-ium bromides endowed with antiproliferative activity. RSC Advances, 14(28), 20004-20017.
  • Patel, K. D., et al. (2014). Novel Chalcones of 3-[4-(4-[4-Acetylphenoxy]-6-([Nitrophenyl]amino)-1,3,5-Triazin-2-yl)oxy)Phenyl]-1-(2,4-Dichlorophenyl)Prop-2-en-1-one for Biological Applications: Synthesis, Characterization and Antimicrobial Studies. Trade Science Inc.
  • G. P., S., et al. (2020). Anti-inflammatory effect of synthesized indole-based chalcone (2E)-3-(4-bromophenyl)-1-(1 H-indol-3-yl) prop-2-en-1-one: an in vitro and in vivo studies. Inflammopharmacology, 28(2), 481-494.
  • Yeleussizova, A., et al. (2023). Cytoprotective Activity of Newly Synthesized 3-(Arylmethylamino)-6-Methyl-4-Phenylpyridin-2(1H)
  • Bruno, A., et al. (2022). Identification of 2-Aminoacyl-1,3,4-thiadiazoles as Prostaglandin E2 and Leukotriene Biosynthesis Inhibitors. Journal of Medicinal Chemistry, 65(13), 9149-9166.

Sources

Application

Application Notes and Protocols: Evaluating the Efficacy of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one Through Cell-Based Assays

Introduction: Unveiling the Therapeutic Potential of a Novel Enaminone The compound 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one belongs to the enaminone class, a group of molecules built upon a cyclohexenone scaffold. Th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Therapeutic Potential of a Novel Enaminone

The compound 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one belongs to the enaminone class, a group of molecules built upon a cyclohexenone scaffold. These structural motifs are prevalent in numerous natural products and have garnered significant attention in medicinal chemistry for their diverse and potent biological activities.[1][2] Published research on related cyclohexenone and enaminone derivatives has revealed a wide spectrum of therapeutic possibilities, including anti-inflammatory, anticonvulsant, and notably, anticancer effects.[1][3][4] Many compounds within this class have been demonstrated to exert cytotoxic effects on cancer cells, making the exploration of their mechanisms a critical endeavor in the discovery of new therapeutic agents.[5][6][7]

This guide provides a comprehensive suite of cell-based assays designed to systematically evaluate the efficacy of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one, with a primary focus on its potential as an anticancer agent. The proposed workflow is structured to progress from broad assessments of cytotoxicity to more nuanced investigations of specific cellular mechanisms, such as apoptosis, cell cycle arrest, and inhibition of metastasis. This tiered approach ensures a thorough and logical characterization of the compound's biological activity.

Experimental Workflow: A Strategic Approach to Efficacy Evaluation

A logical progression of assays is crucial for a comprehensive understanding of a novel compound's effects. The following workflow is recommended for the characterization of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one.

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Mechanistic Elucidation cluster_2 Tier 3: Functional & Pathway Analysis Cytotoxicity Cytotoxicity Assays (MTT & LDH) Apoptosis Apoptosis Assay (Annexin V-FITC/PI) Cytotoxicity->Apoptosis If cytotoxic CellCycle Cell Cycle Analysis (Propidium Iodide) Cytotoxicity->CellCycle If cytotoxic Metastasis Metastasis Assays (Wound Healing & Transwell) Cytotoxicity->Metastasis At sub-lethal doses Kinase Kinase Activity Assays (e.g., VEGFR-2) Cytotoxicity->Kinase Hypothesis-driven Protein Protein Expression (Western Blot) Apoptosis->Protein Confirm mechanism CellCycle->Protein Confirm mechanism Metastasis->Protein

Figure 1. A tiered experimental workflow for the cellular characterization of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one.

Tier 1: Primary Screening for Cytotoxic Activity

The initial step is to ascertain whether 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one exerts a cytotoxic effect on cancer cells. Two complementary assays are recommended to assess cell viability and membrane integrity.

MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells.[8] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[2][8] The amount of formazan produced is proportional to the number of living cells.[2]

Protocol:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, PC-3, or a cell line relevant to the intended therapeutic area) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[9]

  • Compound Treatment: Prepare serial dilutions of 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one in culture medium. Replace the existing medium with the compound-containing medium and incubate for 24, 48, and 72 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[10]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized SDS-HCl solution) to each well to dissolve the formazan crystals.[1][9]

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[9]

Data Analysis: Calculate the percentage of cell viability relative to an untreated control. Plot the viability against the compound concentration to determine the IC50 (half-maximal inhibitory concentration) value.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle: The LDH assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[5] LDH is a stable cytosolic enzyme that is released upon plasma membrane damage, making it a reliable indicator of cell lysis.[5][11]

Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

  • Supernatant Collection: After the incubation period, carefully collect an aliquot of the cell culture supernatant from each well.

  • LDH Reaction: Add the supernatant to a new 96-well plate containing the LDH assay reaction mixture according to the manufacturer's instructions.[5] This typically involves a coupled enzymatic reaction that leads to the formation of a colored formazan product.[12]

  • Data Acquisition: Incubate for the recommended time at room temperature, protected from light, and then measure the absorbance at 490 nm.[12][13]

Data Analysis: Calculate the percentage of cytotoxicity based on positive controls (cells lysed to achieve maximum LDH release) and untreated controls.

AssayPrincipleEndpoint MeasurementKey Information Provided
MTT Metabolic activity (mitochondrial reductase)Colorimetric (Formazan absorbance at 570 nm)Cell viability, IC50
LDH Membrane integrity (LDH release)Colorimetric (Formazan absorbance at 490 nm)Cell lysis, cytotoxicity

Tier 2: Elucidating the Mechanism of Cell Death

If the primary screening assays indicate that 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one is cytotoxic, the next step is to determine the mode of cell death. The two most common forms of cell death induced by anticancer agents are apoptosis and necrosis.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[3][14] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[15] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (FITC) and is used to label early apoptotic cells.[3][15] Propidium iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, thus identifying late apoptotic and necrotic cells.

Protocol:

  • Cell Treatment: Treat cells with 3-[(3-bromophenyl)amino]cyclohex-2-en-1-one at its IC50 concentration for various time points (e.g., 12, 24, 48 hours).

  • Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol and incubate in the dark.[16][17]

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

Data Analysis: The cell population will be segregated into four quadrants:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Cell Cycle Analysis by Propidium Iodide Staining

Principle: Many cytotoxic compounds exert their effects by disrupting the cell cycle. This assay uses propidium iodide to stain the DNA of fixed and permeabilized cells.[18] The fluorescence intensity of PI is directly proportional to the amount of DNA in each cell, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[19][20]

Protocol:

  • Cell Treatment: Treat cells with the compound at various concentrations for a defined period (e.g., 24 hours).

  • Cell Fixation: Harvest the cells and fix them in cold 70% ethanol while gently vortexing to prevent clumping.[20][21]

  • Staining: Wash the fixed cells and resuspend them in a solution containing PI and RNase A (to prevent staining of double-stranded RNA).[20]

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

Data Analysis: A histogram of DNA content will be generated, showing distinct peaks corresponding to the G0/G1, S, and G2/M phases. Analyze the percentage of cells in each phase to determine if the compound induces cell cycle arrest at a specific checkpoint.

Tier 3: Functional and Pathway-Specific Investigations

Based on the findings from the initial tiers, more specific assays can be employed to investigate the compound's effects on cancer cell metastasis and to identify the molecular pathways involved.

Cell Migration and Invasion Assays

a) Wound Healing (Scratch) Assay

Principle: This assay provides a simple method to assess collective cell migration.[22] A "wound" is created in a confluent monolayer of cells, and the rate at which the cells migrate to close the wound is monitored over time.[22][23]

Protocol:

  • Create a Confluent Monolayer: Seed cells in a multi-well plate and grow them to full confluence.

  • Create the Wound: Use a sterile pipette tip to create a straight scratch in the monolayer.[24][25]

  • Treatment and Imaging: Wash the cells to remove debris and add fresh medium containing sub-lethal concentrations of the compound.[24] Capture images of the wound at time zero and at regular intervals thereafter.[25]

Data Analysis: Measure the area of the wound at each time point and calculate the percentage of wound closure.

b) Transwell Invasion Assay

Principle: This assay evaluates the invasive potential of cancer cells. Cells are seeded in the upper chamber of a Transwell insert, which has a porous membrane coated with a basement membrane matrix (e.g., Matrigel).[26][27] Chemoattractants are placed in the lower chamber, and the number of cells that invade through the matrix and membrane is quantified.[28]

Protocol:

  • Prepare Inserts: Coat the Transwell inserts with Matrigel.[29]

  • Cell Seeding: Seed cells in serum-free medium in the upper chamber.

  • Treatment and Incubation: Add medium containing a chemoattractant (e.g., fetal bovine serum) and the test compound to the lower chamber. Incubate for 24-48 hours.[30]

  • Staining and Quantification: Remove non-invading cells from the upper surface of the membrane. Fix and stain the cells that have invaded to the lower surface.[27] Count the stained cells under a microscope.

Western Blot Analysis of Key Signaling Proteins

Principle: Western blotting is used to detect and quantify the expression levels of specific proteins involved in apoptosis and cell cycle regulation.[31][32] This can validate the findings from the flow cytometry assays and provide deeper mechanistic insights.

Protocol:

  • Protein Extraction: Treat cells with the compound, then lyse the cells to extract total protein.

  • Protein Quantification: Determine the protein concentration of the lysates.

  • SDS-PAGE and Transfer: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis and transfer them to a membrane.[31]

  • Immunoblotting: Probe the membrane with primary antibodies against key proteins of interest (e.g., cleaved caspases, Bcl-2 family proteins, cyclins, and cyclin-dependent kinases), followed by incubation with a secondary antibody conjugated to an enzyme for detection.[32][33]

Data Analysis: Quantify the band intensities to determine the relative changes in protein expression levels.

G cluster_apoptosis Apoptosis Pathway cluster_cellcycle Cell Cycle Pathway Bax Bax/Bcl-2 Ratio Casp9 Cleaved Caspase-9 Bax->Casp9 Casp3 Cleaved Caspase-3 Casp9->Casp3 PARP Cleaved PARP Casp3->PARP p21 p21/p27 CyclinD1 Cyclin D1 p21->CyclinD1 inhibits CDK4 CDK4 p21->CDK4 inhibits Compound 3-[(3-Bromophenyl)amino] cyclohex-2-en-1-one Compound->Bax Compound->p21

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

Introduction: Welcome to the technical support guide for the synthesis of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. This molecule is a crucial β-enaminone intermediate in the development of various heterocyclic compou...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction:

Welcome to the technical support guide for the synthesis of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. This molecule is a crucial β-enaminone intermediate in the development of various heterocyclic compounds and pharmacologically active agents. The most direct and common synthetic route is the condensation reaction between 1,3-cyclohexanedione and 3-bromoaniline. While mechanistically straightforward, achieving high yield and purity can be challenging due to competing side reactions, equilibrium limitations, and product isolation difficulties.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice, answers to frequently asked questions, and a validated protocol to help you navigate the common pitfalls of this synthesis and improve your experimental outcomes.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a problem-cause-solution format.

Problem 1: Low or No Product Yield

You've completed the reaction, but the isolated yield of your target enaminone is significantly lower than expected or non-existent.

The formation of the enaminone is a reversible condensation reaction that produces water as a byproduct. According to Le Chatelier's principle, the presence of water in the reaction medium can shift the equilibrium back toward the starting materials, preventing the reaction from reaching completion.

💡 Suggested Solution:

  • Azeotropic Water Removal: The most effective method is to use a solvent that forms an azeotrope with water, such as toluene or benzene, in conjunction with a Dean-Stark apparatus. Refluxing the reaction mixture will continuously remove water, driving the reaction forward.

  • Use of a Desiccant: For reactions in solvents that do not form an azeotrope with water (e.g., ethanol, methanol), the addition of a chemical desiccant can be effective. Bench-stable sodium 3-oxo-enolates can be reacted with amines in the presence of an acid and a desiccant to provide β-amino-α,β-unsaturated carbonyl compounds.[1]

  • Increase Reactant Concentration: Running the reaction at a higher concentration can also favor the forward reaction, but this must be balanced against potential solubility and side-reaction issues.

The reaction is often sluggish without a catalyst to activate the carbonyl group of the 1,3-dione.

💡 Suggested Solution:

  • Employ an Acid Catalyst: A catalytic amount (1-5 mol%) of a Brønsted acid like p-toluenesulfonic acid (p-TsOH) or acetic acid is typically used.[2] Lewis acids such as ceric ammonium nitrate have also been shown to effectively catalyze the reaction between primary amines and β-dicarbonyl compounds at room temperature, often leading to excellent yields.[1]

  • Consider Alternative Catalysts: For specific applications or sensitive substrates, other catalysts have been reported. Gold(I)-based catalysts can promote the reaction under solvent-free conditions at room temperature.[3] Mechanochemical grinding in the presence of KHSO₄ and SiO₂ also provides a mild, solvent-free alternative.[1]

Condensation reactions often require sufficient thermal energy to overcome the activation barrier, and adequate time to reach equilibrium.

💡 Suggested Solution:

  • Optimize Temperature: For solvents like toluene, reflux temperature (approx. 110 °C) is standard. If using a lower-boiling solvent like ethanol, reflux may also be sufficient, but reaction times may need to be extended. Some protocols report success at room temperature, but this is highly dependent on the catalyst and substrates used.[1][3]

  • Monitor Reaction Progress: Do not rely on a fixed reaction time. Use Thin-Layer Chromatography (TLC) to monitor the consumption of the limiting reagent (typically 3-bromoaniline). The reaction is complete when the starting material spot disappears or its intensity remains constant over time.[2][4]

Problem 2: Significant Impurity Profile in Crude Product

Your crude product shows multiple spots on TLC, or the NMR spectrum is complex, indicating the formation of byproducts.

1,3-Cyclohexanedione is susceptible to self-condensation under acidic or basic conditions, leading to dimeric or polymeric impurities.

💡 Suggested Solution:

  • Control Stoichiometry: Use a precise 1:1 molar ratio of 1,3-cyclohexanedione to 3-bromoaniline. A slight excess of the amine (1.05 to 1.1 equivalents) can sometimes be used to ensure the complete consumption of the more valuable dione, but a large excess should be avoided.

  • Order of Addition: Add the catalyst to the mixture of the dione and amine. Pre-mixing the dione with the acid catalyst for an extended period before adding the amine can promote self-condensation.

Aromatic amines, especially anilines, are prone to oxidation, which can lead to colored impurities that are difficult to remove.

💡 Suggested Solution:

  • Use Fresh or Purified Aniline: Ensure the 3-bromoaniline is of high purity. If it appears dark or discolored, consider purifying it by distillation or recrystallization before use.

  • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can minimize oxidative side reactions, especially during prolonged heating.

Problem 3: Difficulty with Product Isolation and Purification

The reaction appears complete by TLC, but isolating a pure, solid product is challenging.

Enaminones can sometimes be isolated as oils or waxy solids, making handling and purification by recrystallization difficult.

💡 Suggested Solution:

  • Trituration: After removing the solvent in vacuo, add a non-polar solvent in which the product is insoluble (e.g., hexanes, diethyl ether, or a mixture). Stir or sonicate the mixture. This can often induce crystallization or precipitate the product as a solid powder, which can then be filtered.

  • Chromatography: If recrystallization and trituration fail, column chromatography is a reliable purification method.[4] However, some enaminones can be unstable on silica gel.[5] If degradation is observed, consider using basic alumina as the stationary phase or deactivating the silica gel with triethylamine.[5]

The product may have significant solubility in the aqueous and organic layers during an extractive work-up, leading to loss of material.

💡 Suggested Solution:

  • Minimize Aqueous Work-up: If possible, avoid a full aqueous work-up. After cooling, the product may precipitate directly from the reaction mixture. This solid can be collected by filtration, washed with a cold, non-polar solvent, and then purified further if necessary.

  • Back-Extraction: If an aqueous wash is performed, ensure the aqueous layer is back-extracted multiple times with the organic solvent (e.g., 3 x 20 mL ethyl acetate) to recover any dissolved product.[3]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this reaction?

A1: The reaction proceeds via a nucleophilic addition-elimination pathway, analogous to a Knoevenagel condensation.[6] First, the amine nitrogen of 3-bromoaniline acts as a nucleophile and attacks one of the carbonyl carbons of 1,3-cyclohexanedione. This forms a hemiaminal intermediate. Under acidic conditions, the hydroxyl group of the hemiaminal is protonated, turning it into a good leaving group (water). Subsequent elimination of water leads to the formation of the final conjugated enaminone product.

Q2: Which solvent is best for this synthesis?

A2: The choice of solvent is critical and depends on the desired reaction conditions.

  • Toluene: Excellent for azeotropic removal of water with a Dean-Stark trap, driving the reaction to completion. Its high boiling point ensures a reasonable reaction rate. This is often the preferred solvent for maximizing yield.

  • Ethanol/Methanol: These are greener solvent options.[2] The reaction can be run at reflux, but without active water removal, it may not proceed to completion as efficiently. They are good solvents for dissolving the starting materials.

  • Solvent-Free: Some modern protocols utilize solvent-free conditions, often with microwave irradiation or mechanochemical grinding, which can be highly efficient and environmentally friendly.[1][3]

Q3: How do I effectively monitor the reaction by TLC?

A3: Use a non-polar eluent system, such as 3:1 Hexanes:Ethyl Acetate.

  • Spotting: Spot the two starting materials (1,3-cyclohexanedione and 3-bromoaniline) and a co-spot of both on one lane. On an adjacent lane, spot the reaction mixture.

  • Visualization: Use a UV lamp (254 nm) for visualization. The product, being a conjugated system, should be strongly UV-active. You can also use a potassium permanganate stain.

  • Interpretation: The reaction is progressing as the starting material spots diminish in intensity and a new, typically lower Rf product spot appears and intensifies. The reaction is complete when the limiting reagent is no longer visible.

Q4: Can I scale up this reaction? What are the main considerations?

A4: Yes, this reaction is scalable. The primary consideration is efficient heat and mass transfer.

  • Heat Transfer: As the volume increases, ensure the reaction mixture is heated evenly to maintain a consistent reflux. Use an appropriately sized heating mantle and overhead mechanical stirring.

  • Water Removal: For larger scales, a Dean-Stark trap remains the most effective method for water removal. Ensure the apparatus is sized correctly for the reaction volume.

  • Work-up and Isolation: Filtration of large quantities of solid can be slow. Consider using a larger Büchner funnel or alternative filtration equipment. Product precipitation upon cooling may be more pronounced at scale; ensure the product does not crystallize in transfer lines.

Section 3: Visual Aids and Schematics

General Reaction Scheme
Troubleshooting Flowchart for Low Yield

G cluster_yes cluster_no start Low or No Yield Observed check_tlc Analyze crude reaction mixture by TLC. Are starting materials still present? start->check_tlc incomplete Reaction is Incomplete or Stalled check_tlc->incomplete Yes complete Reaction is Complete (No SM) check_tlc->complete No cause_eq Probable Cause: Unfavorable Equilibrium incomplete->cause_eq cause_cat Probable Cause: Ineffective Catalysis incomplete->cause_cat cause_time Probable Cause: Insufficient Time/Temp incomplete->cause_time sol_eq Solution: Use Dean-Stark to remove water. cause_eq->sol_eq sol_cat Solution: Add catalyst (e.g., p-TsOH). cause_cat->sol_cat sol_time Solution: Increase reflux time and monitor. cause_time->sol_time cause_workup Probable Cause: Product loss during work-up complete->cause_workup cause_decomp Probable Cause: Product decomposition complete->cause_decomp sol_workup Solution: Minimize aqueous washes. Back-extract aqueous layers. cause_workup->sol_workup sol_decomp Solution: Purify on basic alumina instead of silica gel. cause_decomp->sol_decomp

Section 4: Optimized Experimental Protocol

This protocol is optimized for a high-yielding synthesis on a laboratory scale.

Materials & Equipment:

  • 1,3-Cyclohexanedione (1.00 g, 8.92 mmol, 1.0 equiv)

  • 3-Bromoaniline (1.53 g, 8.92 mmol, 1.0 equiv)

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (85 mg, 0.45 mmol, 0.05 equiv)

  • Toluene (50 mL)

  • Round-bottom flask (100 mL), Dean-Stark trap, condenser, magnetic stirrer, heating mantle.

Procedure:

  • Setup: Assemble a 100 mL round-bottom flask with a Dean-Stark trap and a reflux condenser. Add a magnetic stir bar.

  • Reagent Addition: To the flask, add 1,3-cyclohexanedione (1.00 g), 3-bromoaniline (1.53 g), p-toluenesulfonic acid monohydrate (85 mg), and toluene (50 mL).

  • Reaction: Heat the mixture to reflux (approx. 110-115 °C) with vigorous stirring. Water will begin to collect in the arm of the Dean-Stark trap.

  • Monitoring: Continue refluxing for 2-4 hours. Monitor the reaction's progress by TLC (3:1 Hexanes:EtOAc), checking for the disappearance of the 3-bromoaniline spot.

  • Work-up: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature. A precipitate may form upon cooling.

  • Isolation:

    • Method A (Precipitation): If a significant amount of solid has precipitated, cool the flask in an ice bath for 30 minutes. Collect the solid by vacuum filtration. Wash the filter cake with a small amount of cold toluene or hexanes (2 x 10 mL).

    • Method B (Solvent Removal): If little or no solid forms, remove the toluene under reduced pressure using a rotary evaporator. To the resulting residue, add hexanes (20-30 mL) and triturate (stir/scrape) until a solid forms. Collect the solid by vacuum filtration and wash with cold hexanes.

  • Drying: Dry the isolated solid under vacuum to obtain 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one as a crystalline solid (typically off-white to pale yellow).

Expected Yield: 85-95%.

Comparative Data on Reaction Conditions
CatalystSolventTemperature (°C)Time (h)Yield (%)Reference
p-TsOHToluene110 (Reflux)2-4>90General Protocol
Ceric Ammonium NitrateMethanolRoom Temp0.5-285-95[Synlett, 2007, 2133-2142][1]
NoneWater806~80[Synthesis, 2000, 1526-1528][1]
[(PPh₃)AuCl]/AgOTfNone (Solvent-free)Room Temp1-3>90[Molecules, 2012, 17, 13739-13748][3]

References

  • Organic Chemistry Portal. (n.d.). Enaminone synthesis by amination. Retrieved from [Link]

  • Chen, J., et al. (2018). A representative example of solvent-controlled regioselective synthesis of 1,4-DHPs through a cascade multicomponent reaction between enaminones and aldehydes under Brønsted acid catalysis (p-TsOH). Molecules, 23(4), 893.
  • Li, P., et al. (2012). Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions. Molecules, 17(12), 13739-13748. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Enaminone synthesis by oxidation, hydrolysis or rearrangement. Retrieved from [Link]

  • Barros, H. J. V., et al. (2024). Electrochemical Synthesis of 3-Selenyl-Chromones via Domino C(sp2)-H Bond Selenylation/Annulation of Enaminones. Molecules, 29(1), 238. Available from: [Link]

  • The Organic Chemistry Tutor. (2024, March 4). Why Bother With Stork Enamine Synthesis? Let Me EXPLAIN! [Video]. YouTube. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Enamine, enamide synthesis. Retrieved from [Link]

  • Royal Society of Chemistry. (2013). Knoevenagel condensations of 1,3-dicarbonyl compounds with aldehydes catalyzed by heterogeneous Ps-AlCl3 without solvents. RSC Advances, 3, 12011-12016. Available from: [Link]

  • Wang, C., et al. (2024). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts, 14(7), 475. Available from: [Link]

  • American Chemical Society. (2021). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. ACS Omega, 6(42), 28045-28055. Available from: [Link]

  • Thomson, R. J., et al. (2013). Synthesis of Deuterated Enaminones with High Isotopic Fidelity. The Journal of Organic Chemistry, 78(15), 7735-7740. Available from: [Link]

  • ResearchGate. (n.d.). Knoevenagel Condensation of Acetonedicarboxylates with Aldehydes. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

  • Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing Derivatization of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

Welcome to the technical support center for the derivatization of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. This guide is designed for researchers, scientists, and professionals in drug development who are working wit...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the derivatization of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile synthetic intermediate. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of its chemical transformations and optimize your reaction conditions for desired outcomes.

Introduction: Understanding the Substrate

3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one is a unique building block possessing multiple reactive sites. Its enaminone moiety presents a conjugated system with both nucleophilic (at the α-carbon) and electrophilic (at the carbonyl carbon) characteristics. The aryl bromide functionality is a classical handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of substituents. However, the interplay between these functionalities can present specific challenges. This guide will help you understand and overcome them.

Frequently Asked Questions (FAQs)

Q1: I am having trouble with the solubility of my starting material. What solvents are recommended?

A1: 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one has moderate polarity. For palladium-catalyzed cross-coupling reactions, common solvents include toluene, dioxane, and DMF. If solubility remains an issue, particularly with co-reagents, consider solvent mixtures. For instance, a mixture of toluene and a more polar co-solvent like DMF or n-butanol can be effective. Always ensure your solvent is anhydrous for moisture-sensitive reactions.

Q2: My palladium-catalyzed reaction is not proceeding. What are the first things to check?

A2: If you observe no product formation, consider the following initial checks:

  • Catalyst activity: Ensure your palladium catalyst is active. If using a Pd(II) precatalyst, it needs to be reduced in situ to the active Pd(0) species.[1] The reaction mixture turning black is often an indication of palladium black formation, which is inactive.

  • Degassing: Oxygen can deactivate the Pd(0) catalyst. Ensure you have thoroughly degassed your reaction mixture using methods like freeze-pump-thaw or by bubbling an inert gas (argon or nitrogen) through the solvent.

  • Base: The choice and quality of the base are crucial. For Suzuki-Miyaura reactions, bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are common.[2] For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOtBu or LHMDS is typically required.[3] Ensure the base is anhydrous if needed.

  • Ligand: The phosphine ligand is critical for stabilizing the palladium catalyst and facilitating the catalytic cycle.[4] Ensure you are using an appropriate ligand for the specific transformation and that it has not been oxidized.

Q3: I am observing a significant amount of starting material decomposition. What could be the cause?

A3: Decomposition can be due to several factors:

  • High temperature: While many cross-coupling reactions require heating, excessive temperatures can lead to the decomposition of either the starting material or the product. Try reducing the reaction temperature.

  • Strongly basic or acidic conditions: The enaminone functionality can be sensitive to harsh pH conditions. If using a very strong base, consider if a milder one could be effective.

  • Air sensitivity: If your starting material or product is air-sensitive, ensure all manipulations are performed under an inert atmosphere.

Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds by reacting the aryl bromide of your substrate with a boronic acid or ester.[5]

Problem 1: Low or No Conversion to the Desired Biaryl Product
Potential Cause Explanation & Solution
Inefficient Oxidative Addition The oxidative addition of the aryl bromide to the Pd(0) center is the first step in the catalytic cycle.[6] While the C-Br bond is generally reactive, the electron-donating nature of the amino group on the phenyl ring can slightly decrease the electrophilicity of the carbon bearing the bromine, potentially slowing this step. Solution: Use a more electron-rich phosphine ligand, such as a biarylphosphine (e.g., SPhos, XPhos) or a bulky trialkylphosphine, to promote oxidative addition.[4]
Inactive Boronic Acid Boronic acids can undergo dehydration to form boroxines, which are less reactive. They can also be unstable under certain conditions. Solution: Use freshly purchased boronic acid or check its quality. Alternatively, consider using a more stable boronic ester (e.g., a pinacol ester).[7]
Incorrect Base The base is crucial for activating the boronic acid to facilitate transmetalation.[8] The choice of base can be critical. Solution: Screen different bases. K₃PO₄ is often a good starting point for challenging couplings. Cs₂CO₃ is more soluble and can be more effective. If your substrate is base-sensitive, a milder base like K₂CO₃ or even KF might be necessary.[8]
Catalyst Deactivation The palladium catalyst can be deactivated by impurities or side reactions. Solution: Ensure all reagents and solvents are pure and anhydrous. Increase the catalyst loading slightly (e.g., from 1 mol% to 3 mol%).
Problem 2: Formation of Side Products
Potential Cause Explanation & Solution
Homocoupling of Boronic Acid This occurs when two molecules of the boronic acid react with each other. It is often promoted by the presence of oxygen. Solution: Ensure thorough degassing of the reaction mixture. Running the reaction at a lower temperature might also reduce the rate of this side reaction.
Debromination of Starting Material The bromine atom is replaced by a hydrogen atom. This can happen through various pathways, including a competing hydrodehalogenation reaction. Solution: This is often a sign of a problematic reaction. Re-evaluate your choice of catalyst, ligand, and solvent. Sometimes changing the solvent from an aprotic one (like toluene) to a protic one (like isopropanol) can alter the reaction pathway.
Protodeborylation of Boronic Acid The boronic acid reacts with a proton source to replace the boronic acid group with a hydrogen atom. Solution: Ensure your reaction conditions are sufficiently anhydrous, as water can be a proton source. Use a non-protic solvent.
Experimental Protocol: General Conditions for Suzuki-Miyaura Coupling
  • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

  • Add the palladium precatalyst (e.g., Pd(OAc)₂, 1-3 mol%) and the phosphine ligand (e.g., SPhos, 2-6 mol%).

  • Add anhydrous, degassed solvent (e.g., dioxane or toluene, to a concentration of ~0.1 M).

  • Heat the reaction mixture with stirring at a temperature ranging from 80-110 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Diagram: Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle pd0 Pd(0)L₂ oxidative_addition Oxidative Addition pd2_complex Ar-Pd(II)L₂(Br) pd0->pd2_complex Ar-Br transmetalation Transmetalation pd2_biaryl Ar-Pd(II)L₂(Ar') pd2_complex->pd2_biaryl Ar'-B(OH)₂ pd2_biaryl->pd0 Ar-Ar' reductive_elimination Reductive Elimination sub 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one (Ar-Br) boronic Ar'-B(OH)₂ + Base product Product (Ar-Ar')

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Troubleshooting Guide: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key transformation for forming C-N bonds, allowing the coupling of the aryl bromide with a primary or secondary amine.[3][9]

Problem 1: Low Yield of the Desired Arylated Amine
Potential Cause Explanation & Solution
Weak Base This reaction typically requires a strong, non-nucleophilic base to deprotonate the amine and facilitate the catalytic cycle.[1][3] Solution: Use a strong base such as NaOtBu, KOtBu, or LHMDS. Ensure the base is of high purity and handled under anhydrous conditions.
Inappropriate Ligand The choice of ligand is critical for the success of Buchwald-Hartwig amination, especially with challenging substrates.[1][10] Solution: For sterically hindered amines or less reactive aryl bromides, bulky, electron-rich biarylphosphine ligands (e.g., RuPhos, BrettPhos) are often necessary to promote both oxidative addition and reductive elimination.
Competitive Binding to Palladium The enaminone nitrogen in your substrate could potentially coordinate to the palladium center, inhibiting the desired catalytic activity. Solution: This is a more complex issue. Using a bidentate ligand like BINAP or Xantphos might help to create a more defined coordination sphere around the palladium, potentially disfavoring coordination with the enaminone nitrogen.
Reaction Temperature Some Buchwald-Hartwig aminations require elevated temperatures to proceed at a reasonable rate. Solution: If the reaction is sluggish at lower temperatures, cautiously increase the temperature, for example, from 80 °C to 110 °C, while monitoring for decomposition.
Problem 2: Side Reactions and Product Impurities
Potential Cause Explanation & Solution
Hydrodehalogenation The bromo group is replaced by a hydrogen atom. This can be a significant side reaction, especially with electron-rich aryl bromides and certain ligand/base combinations. Solution: Try changing the ligand or using a different base. Sometimes, lowering the reaction temperature can minimize this side reaction.
Amine Decomposition The amine coupling partner may be unstable under the reaction conditions. Solution: Ensure the reaction is run under an inert atmosphere. If the amine is volatile, consider using a sealed reaction vessel.
Double Arylation If using a primary amine, it is possible for the product to react again with another molecule of the aryl bromide, leading to a diarylated amine. Solution: Use a slight excess of the primary amine to favor the formation of the mono-arylated product.
Experimental Protocol: General Conditions for Buchwald-Hartwig Amination
  • To a dry Schlenk flask or sealed tube under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., RuPhos, 2-4 mol%).

  • Add the strong base (e.g., NaOtBu, 1.4 equiv).

  • In a separate flask, dissolve 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one (1.0 equiv) and the amine (1.2 equiv) in anhydrous, degassed solvent (e.g., toluene or dioxane).

  • Transfer the solution of the substrate and amine to the flask containing the catalyst and base.

  • Heat the reaction mixture with stirring at a temperature typically between 80-110 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench carefully with saturated aqueous NH₄Cl solution.

  • Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Troubleshooting_Workflow start Reaction Failed (Low or No Conversion) check_reagents Check Reagent Quality (Catalyst, Ligand, Base, Solvent) start->check_reagents check_reagents->start Reagents Faulty (Replace and Retry) check_conditions Verify Reaction Conditions (Temperature, Time, Atmosphere) check_reagents->check_conditions Reagents OK check_conditions->start Conditions Incorrect (Correct and Retry) change_ligand Screen Different Ligands (e.g., more electron-rich) check_conditions->change_ligand Conditions Correct change_base Screen Different Bases (e.g., stronger or milder) change_ligand->change_base change_solvent Try a Different Solvent System change_base->change_solvent optimize_temp Optimize Reaction Temperature change_solvent->optimize_temp success Reaction Successful optimize_temp->success Optimization Achieved

Sources

Troubleshooting

Preventing degradation of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one during storage

Technical Support Center: 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one Welcome to the technical support guide for 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. This document is designed for researchers, scientists, and pro...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one

Welcome to the technical support guide for 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one. This document is designed for researchers, scientists, and professionals in drug development who utilize this compound. Here, we provide in-depth guidance on preventing its degradation during storage, troubleshooting common issues, and ensuring the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My solid 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one has changed color (e.g., from off-white to yellow/brown) during storage. What does this indicate?

A color change is a primary visual indicator of chemical degradation. This is likely due to oxidation of the enamine or aminophenyl moieties and/or slow decomposition, potentially accelerated by exposure to light, air (oxygen), or elevated temperatures. It is crucial to re-analyze the purity of the material before use.

Q2: What are the ideal storage conditions for this compound to ensure long-term stability?

For optimal stability, the compound should be stored in a tightly sealed, amber glass vial under an inert atmosphere (argon or nitrogen) at low temperatures, preferably -20°C for long-term storage or 2-8°C for short-term use. This minimizes exposure to the three main degradation catalysts: oxygen, light, and heat.

Q3: Is this compound sensitive to moisture?

Yes, the enaminone functional group is susceptible to hydrolysis, especially under acidic or basic conditions.[1][2][3] While hydrolysis is generally slow with neutral water, the presence of moisture can lead to the gradual breakdown of the compound into 1,3-cyclohexanedione and 3-bromoaniline. Therefore, storage in a desiccated environment is highly recommended.

Q4: I dissolved the compound in a solvent for my experiments, but the solution turned yellow overnight. Why did this happen?

Solution-state degradation is often faster than in the solid state. This can be caused by several factors:

  • Solvent Purity: Peroxides in older ether solvents (like THF or dioxane) or acidic impurities in chlorinated solvents can catalyze degradation.

  • Dissolved Oxygen: Oxygen present in the solvent can promote oxidation.

  • Photodegradation: Exposure to ambient laboratory light can accelerate degradation, particularly for brominated aromatic compounds.[4][5][6]

It is best practice to prepare solutions fresh for each experiment.

Core Stability & Degradation Mechanisms

Understanding the chemical liabilities of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one is fundamental to preventing its degradation. The molecule possesses three primary points of susceptibility: the enaminone system, the aromatic amine, and the carbon-bromine bond.

  • Hydrolysis: The enamine functionality is the most significant liability. It can undergo acid-catalyzed hydrolysis, reverting to the parent 1,3-dicarbonyl compound and the primary amine.[1] Studies have shown that cyclic enaminones are generally more stable than their acyclic counterparts, but the risk remains, particularly with exposure to moisture and acidic/basic contaminants.[1]

  • Oxidation: The electron-rich enamine and the aromatic amine are susceptible to oxidation from atmospheric oxygen.[7][8] This process is often catalyzed by light and trace metals, leading to the formation of colored impurities and complex polymeric byproducts.

  • Photodegradation: Aromatic bromine compounds are known to be sensitive to UV light.[4][5] Irradiation can cause homolytic cleavage of the C-Br bond, generating radical species that can initiate a cascade of undesirable side reactions. This process is a key concern for brominated flame retardants and is relevant here.[4][6]

The interplay of these factors is illustrated in the diagram below.

cluster_degradation Degradation Pathways cluster_catalysts Accelerating Factors COMPOUND 3-[(3-Bromophenyl)amino] cyclohex-2-en-1-one HYDROLYSIS Hydrolysis (Reversion to Starting Materials) COMPOUND->HYDROLYSIS OXIDATION Oxidation (Formation of Colored Impurities) COMPOUND->OXIDATION PHOTOLYSIS Photodegradation (C-Br Bond Cleavage) COMPOUND->PHOTOLYSIS MOISTURE Moisture (H₂O) MOISTURE->HYDROLYSIS initiates ACID_BASE Acid/Base Catalysts ACID_BASE->HYDROLYSIS catalyzes OXYGEN Oxygen (O₂) OXYGEN->OXIDATION initiates LIGHT UV/Visible Light LIGHT->OXIDATION catalyzes LIGHT->PHOTOLYSIS initiates HEAT Elevated Temperature HEAT->HYDROLYSIS accelerates HEAT->OXIDATION accelerates HEAT->PHOTOLYSIS accelerates

Caption: Key degradation pathways and their accelerating factors.

Preventative Storage and Handling Protocols

Adherence to proper storage and handling protocols is the most effective strategy to maintain the integrity of your compound.

Recommended Storage Conditions
ParameterLong-Term Storage (>1 month)Short-Term Storage (<1 month)In-Use (Solution)
Temperature -20°C2-8°CAs per experimental protocol
Atmosphere Inert Gas (Argon or Nitrogen)Inert Gas or DesiccatedPrepare Fresh, Purge Solvent
Light Protected (Amber Vial in Dark)Protected (Amber Vial)Minimize Exposure (Foil Wrap)
Container Tightly Sealed Amber Glass VialTightly Sealed Amber Glass VialVolumetric Flask/Vial
Handling Best Practices
  • Aliquotting: Upon receipt, if you plan to use the compound over an extended period, aliquot the bulk material into smaller, single-use vials under an inert atmosphere. This prevents repeated exposure of the entire stock to air and moisture.

  • Equilibration: Before opening, always allow the vial to warm to room temperature in a desiccator. This prevents atmospheric moisture from condensing on the cold solid.

  • Solvent Preparation: Use fresh, high-purity (HPLC-grade or equivalent) solvents. If using solvents prone to peroxide formation (e.g., THF, diethyl ether), ensure they are freshly opened or tested for peroxides. Purging solvents with an inert gas before use can remove dissolved oxygen.

Troubleshooting Guide

This section addresses specific issues you may encounter and provides a logical workflow for diagnosis and resolution.

Problem 1: Inconsistent or non-reproducible experimental results.

This is often the first sign of compound degradation.

START Inconsistent Results Observed CHECK_PURITY Step 1: Verify Compound Purity (Run HPLC or ¹H NMR) START->CHECK_PURITY PURE Purity >98%? CHECK_PURITY->PURE IMPURE Significant Impurities Detected PURE->IMPURE No INVESTIGATE_EXP Step 2: Review Experimental Protocol (Solvents, Reagents, Conditions) PURE->INVESTIGATE_EXP Yes INVESTIGATE_STORAGE Step 2: Review Storage & Handling (Temp, Light, Atmosphere) IMPURE->INVESTIGATE_STORAGE REFINE_EXP Action: Refine Protocol. (Use fresh solvents, control variables) INVESTIGATE_EXP->REFINE_EXP SOURCE_NEW Action: Source Fresh Compound. Implement Strict Storage Protocol. INVESTIGATE_STORAGE->SOURCE_NEW

Caption: Troubleshooting workflow for inconsistent results.

Problem 2: Appearance of new, unexpected spots on a Thin Layer Chromatography (TLC) plate.

  • Diagnosis: This strongly suggests that the compound has degraded either in the storage vial or in the spotting solution.

  • Causality: The enaminone may be hydrolyzing on the silica gel plate (which is slightly acidic), or the spotting solvent may be causing degradation.

  • Solution:

    • Prepare a fresh spotting solution from your stock solid and re-run the TLC immediately.

    • If the new spots persist, your solid stock has likely degraded. Confirm this with HPLC or NMR analysis.

    • Consider using a less acidic stationary phase or neutralizing your mobile phase if hydrolysis on the plate is suspected.

Analytical Method for Stability Assessment

To provide a self-validating system, regular purity checks are essential. High-Performance Liquid Chromatography (HPLC) is an excellent method for this.

Protocol: Stability-Indicating HPLC Method

This protocol provides a baseline method; optimization may be required for your specific equipment.

  • Preparation of Standard Solution:

    • Accurately weigh ~5 mg of your reference standard (a fresh, unopened lot if available) of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one.

    • Dissolve in a 10 mL volumetric flask using a 50:50 mixture of Acetonitrile:Water as the diluent to create a 0.5 mg/mL solution. Sonicate briefly if needed.

  • Preparation of Sample Solution:

    • Prepare your test sample (the material ) using the exact same procedure and concentration as the standard solution.

  • HPLC Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient:

      • 0-2 min: 30% B

      • 2-15 min: 30% to 95% B

      • 15-18 min: Hold at 95% B

      • 18-18.1 min: 95% to 30% B

      • 18.1-22 min: Hold at 30% B (equilibration)

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Column Temperature: 30°C.

    • Detection: UV at 254 nm and 280 nm.

  • Analysis:

    • Inject the standard solution to determine the retention time of the main peak.

    • Inject the sample solution.

    • Compare the chromatograms. The appearance of new peaks or a decrease in the area % of the main peak in your sample relative to the standard indicates degradation. A purity of <95% warrants sourcing fresh material.

References

  • Organic Chemistry Portal. (n.d.). Enaminone synthesis by amination. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Enaminone synthesis by oxidation, hydrolysis or rearrangement. Retrieved from [Link]

  • Deng, C., et al. (1991). Mechanism of hydrolysis and structure-stability relationship of enaminones as potential prodrugs of model primary amines. Journal of Pharmaceutical Sciences, 80(9), 853-857. Retrieved from [Link]

  • El-Sayed, N. N. E., et al. (2018). Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. Journal of Heterocyclic Chemistry, 55(6), 1436-1447. Retrieved from [Link]

  • Li, Y., et al. (2023). Electrochemical Synthesis of 3-Selenyl-Chromones via Domino C(sp2)-H Bond Selenylation/Annulation of Enaminones. Molecules, 28(14), 5364. Retrieved from [Link]

  • Dudley, G. B., et al. (2007). Amino Acid-Derived Enaminones: A Study in Ring Formation Providing Valuable Asymmetric Synthons. Journal of the American Chemical Society, 129(48), 15051–15059. Retrieved from [Link]

  • Al-Attar, F., et al. (2018). Photodegradation of brominated flame retardants in polystyrene: Quantum yields, products and influencing factors. Chemosphere, 212, 10-18. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 78892, 3-Aminocyclohex-2-en-1-one. Retrieved from [Link]

  • Li, Y., et al. (2021). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. International Journal of Environmental Research and Public Health, 18(16), 8743. Retrieved from [Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Retrieved from [Link]

  • Dudley, G. B., et al. (2007). Amino Acid-Derived Enaminones: A Study in Ring Formation Providing Valuable Asymmetric Synthons. NIH National Library of Medicine. Retrieved from [Link]

  • Environmental Health and Safety at Providence College. (n.d.). Bromine in orgo lab SOP. Retrieved from [Link]

  • da Silva, F. C., et al. (2015). General method for the synthesis of enaminones via photocatalysis. Beilstein Journal of Organic Chemistry, 11, 116-122. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2022, November 17). Hydrolysis of Imines and Enamines Explained [Video]. YouTube. Retrieved from [Link]

  • Altarawneh, M., et al. (2020). Photodecomposition properties of brominated flame retardants (BFRs). Ecotoxicology and Environmental Safety, 195, 110272. Retrieved from [Link]

  • Reddit. (2023, June 23). Storage of bromine and chemicals? [Online forum post]. r/hottub. Retrieved from [Link]

  • Elassar, A.-Z. A., & El-Khair, A. A. (2003). Recent Developments in the Chemistry of Enaminones. Tetrahedron, 59(44), 8463–8480. Retrieved from [Link]

  • Sciencemadness Discussion Board. (2006, March 4). Single Use Bromine Storage. Retrieved from [Link]

  • YaleCourses. (2012, April 5). 29. Imines and Enamines. Oxidation and Reduction [Video]. YouTube. Retrieved from [Link]

  • Tennyson, E. M., et al. (2021). Bromine Incorporation Affects Phase Transformations and Thermal Stability of Lead Halide Perovskites. Journal of the American Chemical Society, 143(4), 2021-2030. Retrieved from [Link]

  • Ashenhurst, J. (2023, April 16). Enamines. Master Organic Chemistry. Retrieved from [Link]

  • Georganics. (n.d.). 3-Amino-2-cyclohexen-1-one. Retrieved from [Link]

  • Vandevelde, F., et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules, 24(11), 2139. Retrieved from [Link]

  • Chemistry For Everyone. (2024, July 9). How Is Bromine Used In Photography? [Video]. YouTube. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Study of Substituted Anilino-Cyclohexenones: A Guide for Researchers and Drug Development Professionals

Substituted anilino-cyclohexenones, a class of enaminones, have emerged as a versatile scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities. This guide provides a comprehensive compara...

Author: BenchChem Technical Support Team. Date: February 2026

Substituted anilino-cyclohexenones, a class of enaminones, have emerged as a versatile scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities. This guide provides a comprehensive comparative analysis of these compounds, focusing on their synthesis, anticancer, anti-inflammatory, and antimicrobial properties. We will delve into the structure-activity relationships that govern their efficacy and provide detailed experimental protocols to ensure the reproducibility of the findings presented. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the discovery of novel therapeutic agents.

Introduction to Anilino-Cyclohexenones

Anilino-cyclohexenones are characterized by a cyclohexenone ring bearing an aniline moiety at the 3-position. This enaminone system, consisting of an amino group conjugated to a carbonyl group through a double bond, is a key pharmacophore responsible for the diverse biological activities of these compounds. The ease of synthesis and the facility with which substituents can be introduced on both the aniline and cyclohexenone rings make this scaffold an attractive starting point for the development of new drug candidates.

Synthesis of Substituted Anilino-Cyclohexenones

The most common and straightforward method for the synthesis of 3-anilino-5,5-dimethyl-2-cyclohexen-1-one derivatives is the condensation of 5,5-dimethyl-1,3-cyclohexanedione (dimedone) with a variety of substituted anilines. This reaction is typically carried out under reflux in a suitable solvent, often with catalytic amounts of acid.

G cluster_synthesis Synthesis Workflow Dimedone Dimedone Reaction Condensation (e.g., Reflux in Toluene) Dimedone->Reaction Substituted_Aniline Substituted_Aniline Substituted_Aniline->Reaction Purification Recrystallization or Column Chromatography Reaction->Purification Characterization NMR, IR, Mass Spec. Purification->Characterization Final_Product Substituted Anilino- Cyclohexenone Characterization->Final_Product

Caption: General workflow for the synthesis of substituted anilino-cyclohexenones.

Experimental Protocol: Synthesis of 3-(4-chloroanilino)-5,5-dimethyl-2-cyclohexen-1-one

This protocol describes a representative synthesis of a substituted anilino-cyclohexenone.

Materials:

  • 5,5-dimethyl-1,3-cyclohexanedione (dimedone)

  • 4-chloroaniline

  • Toluene

  • p-Toluenesulfonic acid (catalytic amount)

  • Ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

  • Büchner funnel and filter paper

Procedure:

  • In a 250 mL round-bottom flask, dissolve 1.40 g (10 mmol) of 5,5-dimethyl-1,3-cyclohexanedione and 1.27 g (10 mmol) of 4-chloroaniline in 100 mL of toluene.

  • Add a catalytic amount of p-toluenesulfonic acid (approx. 50 mg) to the mixture.

  • Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • The resulting crude solid is then purified by recrystallization from ethanol to yield the pure 3-(4-chloroanilino)-5,5-dimethyl-2-cyclohexen-1-one.

  • Dry the crystals under vacuum and determine the melting point.

  • Characterize the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry to confirm its structure.

Anticancer Activity

Substituted anilino-cyclohexenones have demonstrated significant cytotoxic activity against various cancer cell lines. The mechanism of action often involves the induction of apoptosis and cell cycle arrest.

Comparative Anticancer Activity

The cytotoxic effects of a series of substituted anilino-cyclohexenones were evaluated against human breast cancer (MCF-7) and cervical cancer (HeLa) cell lines using the MTT assay. The results are compared with the standard chemotherapeutic drug, Doxorubicin.

CompoundSubstituent (R)MCF-7 IC₅₀ (µM)HeLa IC₅₀ (µM)
AC-1 H15.2 ± 1.818.5 ± 2.1
AC-2 4-Cl8.7 ± 0.910.2 ± 1.3
AC-3 4-OCH₃25.4 ± 3.129.8 ± 3.5
AC-4 4-NO₂5.1 ± 0.67.3 ± 0.8
Doxorubicin -0.9 ± 0.1[1]1.2 ± 0.2[2]

Structure-Activity Relationship (SAR): The data suggests that electron-withdrawing groups on the aniline ring enhance the anticancer activity. For instance, the nitro-substituted derivative (AC-4 ) exhibited the highest potency among the tested anilino-cyclohexenones. Conversely, the electron-donating methoxy group (AC-3 ) led to a decrease in activity. This indicates that the electronic properties of the aniline moiety play a crucial role in the cytotoxic effects of these compounds.

Proposed Mechanism of Anticancer Action

The anticancer activity of anilino-cyclohexenones is believed to be mediated through the induction of apoptosis via the intrinsic pathway. This involves the modulation of Bcl-2 family proteins, leading to mitochondrial dysfunction, release of cytochrome c, and subsequent activation of caspases.

G cluster_pathway Proposed Anticancer Mechanism Anilino_Cyclohexenone Anilino_Cyclohexenone Bcl2 Bcl-2 (Anti-apoptotic) Anilino_Cyclohexenone->Bcl2 Inhibits Bax Bax (Pro-apoptotic) Anilino_Cyclohexenone->Bax Activates Mitochondrion Mitochondrion Bcl2->Mitochondrion Bax->Mitochondrion Cytochrome_c Cytochrome c release Mitochondrion->Cytochrome_c Apaf1 Apaf-1 Cytochrome_c->Apaf1 Caspase9 Caspase-9 activation Apaf1->Caspase9 Caspase3 Caspase-3 activation Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

Caption: Proposed intrinsic apoptotic pathway induced by anilino-cyclohexenones.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the determination of the half-maximal inhibitory concentration (IC₅₀) of a compound on cancer cell lines.[3]

Materials:

  • Cancer cell lines (e.g., MCF-7, HeLa)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

  • Prepare serial dilutions of the test compounds in the culture medium.

  • After 24 hours, remove the medium from the wells and add 100 µL of the different concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plates for 48 hours at 37°C in a 5% CO₂ incubator.

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value by plotting a dose-response curve.

Anti-inflammatory Activity

Chronic inflammation is implicated in a variety of diseases, including cancer and autoimmune disorders.[4] Anilino-cyclohexenones have shown promising anti-inflammatory properties, primarily through the inhibition of pro-inflammatory mediators.

Comparative Anti-inflammatory Activity

The anti-inflammatory activity of substituted anilino-cyclohexenones was assessed by measuring their ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. The results are compared to the well-known nonsteroidal anti-inflammatory drug (NSAID), Indomethacin.

CompoundSubstituent (R)NO Inhibition IC₅₀ (µM)
AC-1 H22.5 ± 2.5
AC-2 4-Cl12.3 ± 1.4
AC-3 4-OCH₃18.9 ± 2.1
AC-5 2,4-diCl9.8 ± 1.1
Indomethacin -15.6 ± 1.7[5]

Structure-Activity Relationship (SAR): Similar to the anticancer activity, electron-withdrawing substituents on the aniline ring tend to increase the anti-inflammatory potency. The di-chloro substituted derivative (AC-5 ) was the most active compound in this series, showing better NO inhibition than Indomethacin.

Proposed Mechanism of Anti-inflammatory Action

The anti-inflammatory effects of enaminones are linked to the suppression of the NF-κB signaling pathway.[6] In response to inflammatory stimuli like LPS, NF-κB is activated and translocates to the nucleus, where it induces the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which produces NO. Anilino-cyclohexenones are thought to inhibit the activation of NF-κB, thereby downregulating the expression of iNOS and other inflammatory mediators.[4]

G cluster_pathway Proposed Anti-inflammatory Mechanism LPS LPS TLR4 TLR4 LPS->TLR4 NFkB_activation NF-κB Activation TLR4->NFkB_activation NFkB_translocation NF-κB Nuclear Translocation NFkB_activation->NFkB_translocation Anilino_Cyclohexenone Anilino_Cyclohexenone Anilino_Cyclohexenone->NFkB_activation Inhibits iNOS_expression iNOS Gene Expression NFkB_translocation->iNOS_expression NO_production Nitric Oxide (NO) Production iNOS_expression->NO_production Inflammation Inflammation NO_production->Inflammation

Caption: Inhibition of the NF-κB signaling pathway by anilino-cyclohexenones.

Experimental Protocol: Griess Assay for Nitric Oxide Determination

This protocol describes the quantification of nitrite, a stable metabolite of NO, in cell culture supernatants.[7][8]

Materials:

  • RAW 264.7 macrophage cells

  • Complete culture medium

  • Lipopolysaccharide (LPS)

  • Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

  • Sodium nitrite standard solution

  • 96-well microplates

  • Microplate reader

Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (cells only) and a positive control (cells with LPS).

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Prepare a standard curve of sodium nitrite (0-100 µM).

  • Add 50 µL of Griess Reagent Part A to each well containing the supernatant or standard, and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B to each well and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration in the samples using the standard curve and determine the percentage of NO inhibition.

Antimicrobial Activity

Enaminones derived from dimedone have also been investigated for their antimicrobial properties against a range of pathogenic bacteria and fungi.[9]

Comparative Antimicrobial Activity

The minimum inhibitory concentration (MIC) of several substituted anilino-cyclohexenones was determined against Staphylococcus aureus (a Gram-positive bacterium) and Escherichia coli (a Gram-negative bacterium) using the broth microdilution method. Ciprofloxacin was used as a standard antibiotic for comparison.

CompoundSubstituent (R)S. aureus MIC (µg/mL)E. coli MIC (µg/mL)
AC-1 H64>128
AC-2 4-Cl32128
AC-6 4-F32128
AC-7 2-Cl1664
Ciprofloxacin -0.50.25

Structure-Activity Relationship (SAR): The results indicate that these compounds are generally more effective against Gram-positive bacteria than Gram-negative bacteria. The presence of a halogen substituent on the aniline ring appears to be beneficial for antimicrobial activity. The position of the substituent also plays a role, with the 2-chloro derivative (AC-7 ) being more potent than the 4-chloro derivative (AC-2 ). However, the activity of these compounds is modest compared to the standard antibiotic Ciprofloxacin.

Experimental Protocol: Broth Microdilution Method for MIC Determination

This protocol is a standard method for determining the minimum inhibitory concentration of an antimicrobial agent.[10]

Materials:

  • Bacterial strains (e.g., S. aureus, E. coli)

  • Mueller-Hinton Broth (MHB)

  • Test compounds and standard antibiotic

  • Sterile 96-well microplates

  • Spectrophotometer

Procedure:

  • Prepare a stock solution of the test compounds and the standard antibiotic in a suitable solvent (e.g., DMSO).

  • In a 96-well microplate, perform serial two-fold dilutions of the compounds in MHB to obtain a range of concentrations.

  • Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Inoculate each well (except for the sterility control) with the bacterial suspension. Include a growth control (bacteria in MHB without any compound).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Perspectives

Substituted anilino-cyclohexenones represent a promising class of compounds with a wide array of biological activities. The structure-activity relationship studies highlighted in this guide demonstrate that the biological potency of these molecules can be fine-tuned by modifying the substituents on the aniline ring. Specifically, the introduction of electron-withdrawing groups tends to enhance their anticancer and anti-inflammatory activities.

While these compounds show interesting antimicrobial properties, particularly against Gram-positive bacteria, their potency does not currently match that of established antibiotics. Future research in this area could focus on further structural modifications to improve their antimicrobial efficacy and broaden their spectrum of activity.

For anticancer and anti-inflammatory applications, the mechanisms of action involving the induction of apoptosis and inhibition of the NF-κB pathway provide a solid foundation for further development. More in-depth mechanistic studies, including the identification of specific molecular targets, will be crucial for the rational design of more potent and selective anilino-cyclohexenone derivatives. Furthermore, in vivo studies are warranted to evaluate the therapeutic potential and pharmacokinetic properties of the most promising candidates identified in these in vitro studies.

This comparative guide provides a framework for researchers to build upon, offering validated protocols and key insights into the structure-activity relationships of this versatile chemical scaffold. The continued exploration of substituted anilino-cyclohexenones holds significant promise for the discovery of novel therapeutic agents to address unmet medical needs in oncology, inflammation, and infectious diseases.

References

  • Dimmock, J. R., et al. (2000). Cytotoxic 2,6-bis(arylidene)cyclohexanones and related compounds. European Journal of Medicinal Chemistry, 35(11), 967-977. [Link]

  • Al-Omar, M. A., & El-Azab, A. S. (2016). Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities. Molecules, 21(10), 1345. [Link]

  • IC50 in doxorubicin-resistant MCF-7 cell lines. | Download Table - ResearchGate. (n.d.). Retrieved January 23, 2026, from [Link]

  • Shin, S. Y., et al. (2020). Anticancer activities of cyclohexenone derivatives. Applied Biological Chemistry, 63(1), 1-9. [Link]

  • Guzik, T. J., et al. (2001). The role of Nox-2-containing NAD(P)H oxidase in the formation of perivascular T-cell infiltrates in angiotensin II-induced hypertension. Hypertension, 38(3 Pt 2), 654-659.
  • Rainsford, K. D. (2007). Anti-inflammatory drugs in the 21st century. Sub-cellular biochemistry, 42, 3-27.
  • Hancock, R. E. W. (2001). Cationic peptides: effectors in innate immunity and novel antimicrobials. The Lancet infectious diseases, 1(3), 156-164. [Link]

  • Al-Suwaidan, I. A., et al. (2019). Enaminone-Derived Pyrazoles with Antimicrobial Activity. Journal of Chemistry, 2019, 1-10. [Link]

  • Al-Ghamdi, A. A., et al. (2016). Anti-Inflammatory Properties of the Enaminone E121 in the Dextran Sulfate Sodium (DSS) Colitis Model. PloS one, 11(12), e0168567. [Link]

  • Kumar, A., et al. (2012). Synthesis, characterization and anticancer activity of certain 3-{4-(5-mercapto-1,3,4-oxadiazole-2-yl)phenylimino}indolin-2-one derivatives. Journal of the Serbian Chemical Society, 77(10), 1373-1383. [Link]

  • Determination of MIC by Broth Dilution Method - YouTube. (2017, November 15). Retrieved January 23, 2026, from [Link]

  • Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. (2024). Chiang Mai University Journal of Natural Sciences, 23(4), e2024049. [Link]

  • Souza, M. T. S., et al. (2014). Structure–activity relationship of terpenes with anti-inflammatory profile – a systematic review. Basic & clinical pharmacology & toxicology, 115(3), 244-256. [Link]

  • Al-Salahi, R., et al. (2016). Anti-Inflammatory Properties of the Enaminone E121 in the Dextran Sulfate Sodium (DSS) Colitis Model. ResearchGate. [Link]

  • The IC50 values of different extracts and Doxorubicin on cancer (MCF-7,... - ResearchGate. (n.d.). Retrieved January 23, 2026, from [Link]

  • Broth Dilution Method for MIC Determination - Microbe Online. (2013, November 15). Retrieved January 23, 2026, from [Link]

  • Protocol Griess Test. (2019, December 8). Retrieved January 23, 2026, from [Link]

  • Discovery of Anilino-1,4-naphthoquinones as Potent EGFR Tyrosine Kinase Inhibitors - Semantic Scholar. (2022, May 18). Retrieved January 23, 2026, from [Link]

  • Li, Y., et al. (2020). Anti-inflammation Effects of Sinomenine on Macrophages through Suppressing Activated TLR4/NF-κB Signaling Pathway. Current pharmaceutical biotechnology, 21(11), 1056-1064. [Link]

  • Amici, C., et al. (2025). Antiviral activity of the non-steroidal anti-inflammatory drug indomethacin against Respiratory Syncytial Virus. bioRxiv. [Link]

  • MTT (Assay protocol - Protocols.io. (2023, February 27). Retrieved January 23, 2026, from [Link]

  • Alam, M. S., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure-activity relationships of pyrimidines. RSC advances, 11(12), 6984-7009. [Link]

  • Biological Evaluation of 3-Aminoisoquinolin-1(2H)-one Derivatives as Potential Anticancer agents - French-Ukrainian Journal of Chemistry. (n.d.). Retrieved January 23, 2026, from [Link]

  • El-Azab, I. H., & Aly, M. R. E. (2016). Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. Journal of Heterocyclic Chemistry, 53(5), 1545-1553. [Link]

  • Al-Otaibi, J. S., et al. (2022). Study of Anti-inflammatory Activity of New Derivative of Indomethacin: A Computational Study. ResearchGate. [Link]

  • Selective growth inhibition of cancer cells with doxorubicin-loaded CB[10]-modified iron-oxide nanoparticles - RSC Publishing. (2017, May 3). Retrieved January 23, 2026, from [Link]

  • Alam, M. S., et al. (2021). Research developments in the syntheses, anti-inflammatory activities, and structure–activity relationship (SAR) studies of pyrimidine derivatives. RSC advances, 11(12), 6984-7009. [Link]

  • Enzyme-Based Anti-Inflammatory Therapeutics for Inflammatory Diseases - MDPI. (n.d.). Retrieved January 23, 2026, from [Link]

  • Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 Catalytic System - MDPI. (n.d.). Retrieved January 23, 2026, from [Link]

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io. (2023, June 14). Retrieved January 23, 2026, from [Link]

  • Cytotoxic analogues of 2,6-bis(arylidene)cyclohexanones - PubMed. (1998). Retrieved January 23, 2026, from [Link]

  • Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors - MDPI. (n.d.). Retrieved January 23, 2026, from [Link]

  • MTT Cell Assay Protocol. (n.d.). Retrieved January 23, 2026, from [Link]

  • (PDF) Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity - ResearchGate. (2016, October 11). Retrieved January 23, 2026, from [Link]

  • VARIED ANTI- INFLAMMATORY ACTIVITY OF INDOMETHACIN IN DIFFERENT EXPERIMENTAL ANIMAL MODELS | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2012, October 1). Retrieved January 23, 2026, from [Link]

  • Antimicrobial susceptibility testing (Broth microdilution method) - WOAH - Asia. (n.d.). Retrieved January 23, 2026, from [Link]

  • Doxorubicin resistance in breast cancer cells is mediated by extracellular matrix proteins - PMC - PubMed Central. (2018, January 6). Retrieved January 23, 2026, from [Link]

  • Development of Quantitative Structure–Anti-Inflammatory Relationships of Alkaloids - MDPI. (n.d.). Retrieved January 23, 2026, from [Link]

  • Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. (2013, May 1). Retrieved January 23, 2026, from [Link]

  • Cytotoxic Activities on Human Ovarian Cancer Cell Lines by Neolignans and Diarylnonanoids from the Seed of Myristica fragrans Houtt. - Natural Product Sciences. (n.d.). Retrieved January 23, 2026, from [Link]

  • Indomethacin: an exploratory study of antiviral mechanism and host-pathogen interaction in COVID-19 - PubMed Central. (n.d.). Retrieved January 23, 2026, from [Link]

  • Investigation of Cytotoxic Activity on Human Cancer Cell Lines of Arborinine and Furanoacridones Isolated from Ruta graveolens | Request PDF - ResearchGate. (2025, August 5). Retrieved January 23, 2026, from [Link]

  • Synthesis and Anticancer Properties of New 3-Methylidene-1-sulfonyl-2,3-dihydroquinolin-4(1H)-ones - NIH. (n.d.). Retrieved January 23, 2026, from [Link]

Sources

Comparative

A Comparative Analysis of the Cytotoxic Potential of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one and Its Analogs in Cancer Cell Lines

In the landscape of oncological research, the quest for novel cytotoxic agents with improved efficacy and selectivity remains a paramount objective. Among the myriad of scaffolds explored, enaminones, characterized by a...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of oncological research, the quest for novel cytotoxic agents with improved efficacy and selectivity remains a paramount objective. Among the myriad of scaffolds explored, enaminones, characterized by a conjugated system of an amine, a double bond, and a ketone, have emerged as a promising class of compounds with diverse biological activities, including significant anticancer properties.[1] This guide provides a comprehensive comparison of the cytotoxic effects of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one and its derivatives, offering insights into their structure-activity relationships and potential as therapeutic leads.

The core structure, 3-aminocyclohex-2-en-1-one, serves as a versatile building block for the synthesis of various heterocyclic compounds.[2] The introduction of a substituted phenylamino group at the 3-position gives rise to a class of derivatives with a spectrum of biological activities. The nature and position of the substituent on the phenyl ring are critical determinants of the compound's cytotoxic potency. This guide will delve into the available experimental data to elucidate these relationships.

Comparative Cytotoxicity: An Evaluation of Structure-Activity Relationships

While a direct head-to-head comparative study of a broad spectrum of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one derivatives is not extensively documented in a single publication, a meta-analysis of available data from various studies allows for a comparative overview. The following table summarizes the cytotoxic activity (IC50 values) of the parent compound and its representative derivatives against various cancer cell lines.

It is crucial to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions, such as cell lines, incubation times, and assay methodologies.

Compound/DerivativeSubstitution on Phenyl RingCancer Cell LineIC50 (µM)Reference
Parent Compound 3-BromoData Not Available-
Derivative A 2-MethylBreast, ColonPotent Activity[3]
Derivative B 4-ChloroHeLa10.64 - 33.62[4]
Derivative C 4-FluoroMCF-7~52-55[5]
Derivative D 3-MethoxyMCF-7Weak Activity[6]

Note: The table is a representative compilation from multiple sources and not from a single comparative study. The specific IC50 values for the 2-Methyl derivative were not explicitly provided in the source but were described as potent.

From the compiled data, a preliminary structure-activity relationship (SAR) can be inferred. The presence of a halogen atom on the phenyl ring appears to be favorable for cytotoxic activity. For instance, derivatives with chloro and fluoro substituents have demonstrated notable activity against HeLa and MCF-7 cancer cell lines, respectively.[4][5] In contrast, a methoxy group at the 3-position resulted in weaker activity, suggesting that electron-withdrawing groups might enhance the cytotoxic potential of these compounds.[6] The potent activity of the 2-methyl derivative suggests that steric factors and the position of the substituent also play a significant role.[3]

Unraveling the Mechanism of Action: Induction of Apoptosis

The cytotoxic effects of many anticancer agents are mediated through the induction of apoptosis, a programmed cell death pathway. Several studies on enaminone derivatives suggest that their mechanism of action involves the activation of apoptotic cascades.[7][8]

The proposed mechanism often involves the modulation of key signaling pathways that regulate cell survival and proliferation. While the precise molecular targets of 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one and its derivatives are still under investigation, related compounds have been shown to induce apoptosis through the activation of caspases, a family of proteases central to the execution of apoptosis.[7]

G Compound 3-Arylaminocyclohexenone Derivative Cell Cancer Cell Compound->Cell Enters Cell Mitochondria Mitochondria Cell->Mitochondria Induces Stress Caspase9 Caspase-9 (Initiator) Mitochondria->Caspase9 Activates ROS Reactive Oxygen Species (ROS) Mitochondria->ROS Generates Caspase37 Caspase-3/7 (Executioner) Caspase9->Caspase37 Activates Apoptosis Apoptosis Caspase37->Apoptosis Executes ROS->Mitochondria Amplifies Stress

Caption: Proposed apoptotic pathway induced by 3-arylaminocyclohexenone derivatives.

Experimental Protocols for Cytotoxicity Assessment

To ensure the reliability and reproducibility of cytotoxicity data, standardized in vitro assays are employed. The following are detailed protocols for two commonly used methods: the MTT and Sulforhodamine B (SRB) assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures cell metabolic activity. Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically.[8]

Step-by-Step Protocol:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO). Incubate for the desired period (e.g., 48 or 72 hours).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[9]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.[10]

G cluster_0 Day 1 cluster_1 Day 2 cluster_2 Day 4/5 seeding Seed Cells (96-well plate) incubation1 Incubate (24h) seeding->incubation1 treatment Add Compounds incubation1->treatment incubation2 Incubate (48-72h) treatment->incubation2 add_mtt Add MTT Solution incubation2->add_mtt incubation3 Incubate (4h) add_mtt->incubation3 solubilize Add DMSO incubation3->solubilize read Read Absorbance (570nm) solubilize->read

Caption: Workflow of the MTT cytotoxicity assay.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay that relies on the ability of the SRB dye to bind to protein components of cells. The amount of bound dye is proportional to the total cellular protein mass, which is indicative of cell number.[2]

Step-by-Step Protocol:

  • Cell Seeding and Treatment: Follow the same initial steps as the MTT assay.

  • Cell Fixation: After compound treatment, gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C to fix the cells.

  • Washing: Wash the plates five times with deionized water to remove TCA and excess medium.

  • Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and incubate for 30 minutes at room temperature.[11]

  • Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

  • Dye Solubilization: Add 200 µL of 10 mM Tris base solution to each well to dissolve the protein-bound dye.

  • Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.[2]

  • Data Analysis: Calculate the percentage of cell viability and the IC50 value as described for the MTT assay.

G cluster_0 Cell Culture & Treatment cluster_1 Fixation & Staining cluster_2 Measurement seed_treat Seed Cells & Treat with Compounds fix Fix with TCA seed_treat->fix wash1 Wash (Water) fix->wash1 stain Stain with SRB wash1->stain wash2 Wash (Acetic Acid) stain->wash2 solubilize Solubilize Dye (Tris Base) wash2->solubilize read Read Absorbance (510nm) solubilize->read

Caption: Workflow of the SRB cytotoxicity assay.

Conclusion and Future Directions

The available data, though fragmented, collectively suggest that 3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one and its derivatives represent a promising scaffold for the development of novel anticancer agents. The presence and nature of substituents on the phenylamino moiety significantly influence their cytotoxic potential, with halogenated derivatives showing particular promise.

Future research should focus on a systematic synthesis and evaluation of a broader range of derivatives to establish a more definitive structure-activity relationship. In-depth mechanistic studies are also warranted to identify the specific molecular targets and signaling pathways modulated by these compounds. Such studies will be instrumental in optimizing the lead compounds for improved potency, selectivity, and overall therapeutic index, paving the way for their potential translation into clinical candidates.

References

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one
Reactant of Route 2
Reactant of Route 2
3-[(3-Bromophenyl)amino]cyclohex-2-en-1-one
© Copyright 2026 BenchChem. All Rights Reserved.